The Mechanistic Paradigm of 3,5-Dimethylpiperidine-1-carboximidamide in Rational Drug Design
Executive Summary In contemporary medicinal chemistry, 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 774561-45-4) is rarely deployed as a standalone monotherapy. Instead, it serves as a highly privileged, dual-action ph...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary medicinal chemistry, 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 774561-45-4) is rarely deployed as a standalone monotherapy. Instead, it serves as a highly privileged, dual-action pharmacophore building block . By fusing the intense electrostatic binding capacity of a carboximidamide (guanidine-mimetic) with the sterically locked, lipophilic bulk of a 3,5-dimethylpiperidine ring, this fragment provides a robust foundation for designing inhibitors against serine proteases, kinases, and microbial enzymes.
This whitepaper deconstructs the biophysical causality behind its mechanism of action, detailing how its structural components dictate target engagement, and provides self-validating experimental protocols for evaluating its integration into novel drug scaffolds.
Structural Deconstruction & Pharmacophore Logic
The mechanism of action of 3,5-dimethylpiperidine-1-carboximidamide is fundamentally driven by the synergistic properties of its two distinct structural domains.
The Carboximidamide Warhead: Electrostatic Anchoring
The carboximidamide moiety functions as a sophisticated arginine/guanidine mimetic. With a pKa typically ranging between 10.5 and 12.0, it remains fully protonated at physiological pH. This delocalized positive charge allows it to form highly stable, bidentate salt bridges with acidic residues (such as Aspartate or Glutamate) deep within target binding pockets[1]. In trypsin-like serine proteases (e.g., uPA, thrombin, TMPRSS2), this moiety acts as the primary anchor in the S1 specificity pocket, displacing ordered water molecules and driving binding enthalpy[2]. Furthermore, this moiety has been successfully leveraged in nanogel delivery systems to target bacterial DNA gyrase via electrostatic interactions with bacterial membranes[3].
The 3,5-Dimethylpiperidine Core: Entropic Pre-organization
Unsubstituted piperidine rings are conformationally fluid, incurring a high entropic penalty upon binding. The strategic placement of methyl groups at the 3 and 5 positions introduces steric constraints that lock the ring into a stable chair conformation.
Causality of Binding: This conformational pre-organization drastically reduces the entropic cost of target engagement.
Metabolic & Steric Shielding: The methyl groups increase the lipophilic surface area, optimizing van der Waals packing in hydrophobic sub-pockets (e.g., S2/S3 pockets or kinase hinge regions), while simultaneously providing steric hindrance that protects the ring from rapid Cytochrome P450-mediated oxidation. Similar structural optimizations have been shown to improve affinity and selectivity in human Adenosine A3 receptor antagonists[4].
Mechanistic binding logic of the carboximidamide and dimethylpiperidine moieties.
Quantitative Binding Dynamics
To illustrate the biophysical advantage of this specific fragment, the following table summarizes representative Structure-Activity Relationship (SAR) data when these moieties are integrated into a generic serine protease inhibitor scaffold. The data demonstrates the causal relationship between structural modifications and binding affinity (
Kd
) / half-life (
t1/2
).
Scaffold Modification
S1 Pocket Anchor
Hydrophobic Domain
Representative
Kd
(nM)
Metabolic
t1/2
(min)
Mechanistic Impact
Baseline
Primary Amine
Unsubstituted Piperidine
~ 450.0
25
High entropic penalty; weak monodentate H-bond.
Intermediate A
Carboximidamide
Unsubstituted Piperidine
~ 85.0
28
Bidentate salt bridge formed; ring remains flexible.
To rigorously validate the mechanism of action of a drug candidate incorporating the 3,5-dimethylpiperidine-1-carboximidamide fragment, researchers must employ a self-validating system . This means the experimental pipeline must contain internal orthogonal controls: if physical binding is observed in Step 1, it must functionally translate to active-site occupancy in Step 2.
Protocol 1: Microscale Thermophoresis (MST) for Binding Kinetics
Purpose: To quantify the dissociation constant (
Kd
) in solution without the artifacts of surface immobilization.
Preparation: Fluorescently label the purified target protein (e.g., TMPRSS2 or DNA Gyrase) using an NHS-ester dye targeting surface lysines.
Titration: Prepare a 16-point serial dilution of the 3,5-dimethylpiperidine-1-carboximidamide derivative (ranging from 10
μ
M to 0.3 nM) in assay buffer (50 mM HEPES, pH 7.4, 150 mM NaCl, 0.05% Tween-20 to prevent aggregation).
Incubation & Reading: Mix the ligand dilutions 1:1 with the labeled protein (final protein concentration: 20 nM). Incubate for 15 minutes at room temperature. Load into MST capillaries and read thermophoresis at 20% LED power and 40% MST power.
Causality Check: The shift in the hydration shell upon the lipophilic piperidine binding alters the thermophoretic mobility, directly yielding the
Kd
.
Protocol 2: Activity-Based Protein Profiling (ABPP) for Target Engagement
Purpose: To orthogonally validate that the binding observed in MST is occurring specifically at the active site (driven by the carboximidamide moiety)[1].
Probe Competition: Incubate live cells or cell lysates expressing the target enzyme with the 3,5-dimethylpiperidine-1-carboximidamide derivative (at 5x the MST-derived
Kd
) for 30 minutes.
Labeling: Add a broad-spectrum, fluorescently tagged activity-based probe (e.g., a fluorophosphonate-rhodamine probe for serine proteases) that covalently binds only to unoccupied active sites.
Resolution: Resolve the proteome via SDS-PAGE and scan for fluorescence.
Self-Validation Logic: A successful mechanism is confirmed only if the fluorescent band corresponding to the target protein is depleted in the treated sample compared to the vehicle control. This proves the carboximidamide fragment successfully outcompeted the probe for the active site.
Self-validating experimental workflow for target engagement and structural confirmation.
References
Development of carboximidamide small molecule nanogels as potent antimicrobial functional drug delivery systems. RSC Advances / NIH.[Link]
Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases. Frontiers in Chemistry.[Link]
Computational Identification of a Putative Allosteric Binding Pocket in TMPRSS2. Frontiers in Molecular Biosciences / NIH.[Link]
Hit-to-Lead Optimization of Heterocyclic Carbonyloxycarboximidamides as Selective Antagonists at Human Adenosine A3 Receptor. Journal of Medicinal Chemistry / NIH.[Link]
Pharmacological Targets of 3,5-Dimethylpiperidine-1-carboximidamide In Vivo: A Technical Guide to Serine Protease Modulation
Executive Summary The compound 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 774561-45-4) represents a highly specialized pharmacophore utilized extensively in modern drug discovery. Functioning primarily as a bioisoste...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 774561-45-4) represents a highly specialized pharmacophore utilized extensively in modern drug discovery. Functioning primarily as a bioisostere for the basic amino acids arginine and lysine, this scaffold is a potent, tunable P1-targeting moiety. By embedding a guanidine-like carboximidamide functional group onto a conformationally restricted piperidine ring, researchers can achieve high-affinity binding to the S1 specificity pockets of target proteins while bypassing the pharmacokinetic limitations typically associated with highly basic compounds.
This whitepaper provides an in-depth technical analysis of the pharmacological targets of 3,5-Dimethylpiperidine-1-carboximidamide in vivo, the mechanistic rationale behind its structural design, and the self-validating experimental workflows required to profile its target engagement.
Mechanistic Rationale: Engineering the P1 Warhead
To understand the in vivo targets of 3,5-Dimethylpiperidine-1-carboximidamide, one must analyze the causality behind its chemical architecture. Natural substrates for trypsin-like serine proteases rely on the highly basic guanidinium group of arginine (pKa ~13.5) to anchor into the enzyme's S1 pocket. However, this high basicity renders native arginine mimetics permanently protonated at physiological pH, resulting in poor membrane permeability and negligible oral bioavailability.
The Carboximidamide Advantage
By utilizing a piperidine-1-carboximidamide (amidinopiperidine) moiety, the pKa is strategically lowered to approximately 9.5–10.0. This reduction ensures that a small, dynamic equilibrium of the unprotonated free base exists at physiological pH (7.4), facilitating passive diffusion across lipid bilayers (e.g., the gastrointestinal tract). Upon entering the highly polarized, acidic microenvironment of the protease S1 pocket, the compound is protonated, forming a critical bidentate salt bridge with a conserved aspartate residue (e.g., Asp189 in Thrombin or Asp435 in TMPRSS2) .
The 3,5-Dimethyl Conformational Lock
Unsubstituted piperidine rings suffer from an entropic penalty upon binding due to rapid chair-to-chair interconversion. The addition of methyl groups at the 3 and 5 positions forces the ring into a stable, low-energy chair conformation. Furthermore, these methyl groups project outward, engaging in favorable van der Waals interactions with hydrophobic sub-pockets (such as those formed by Tyr228 and Trp215 in thrombin), while simultaneously creating steric clashes in the narrower S1 pockets of off-target proteases like tissue plasminogen activator (tPA). This drives target selectivity.
Fig 1: Binding mechanism of 3,5-Dimethylpiperidine-1-carboximidamide within the S1 protease pocket.
The primary in vivo targets for this scaffold are members of the trypsin-like serine protease family:
Thrombin (Factor IIa): Piperidine-1-carboximidamide derivatives are exceptionally potent, reversible inhibitors of thrombin. They are utilized in the development of Novel Oral Anticoagulants (NOACs) to prevent thrombosis without the bleeding risks associated with irreversible inhibitors .
TMPRSS2: Transmembrane protease serine 2 is a critical host factor for viral entry (including SARS-CoV-2 and Influenza). Computational and in vitro models demonstrate that piperidine-1-carboximidamide acts as a competitive inhibitor, binding the S1 pocket and preventing the proteolytic cleavage of viral spike proteins required for membrane fusion .
Epigenetic Modulators (Allosteric Inhibition)
Beyond proteases, the piperidine-1-carboximidamide scaffold has been successfully repurposed to target epigenetic complexes. Specifically, substituted derivatives have been shown to bind to the trimethyllysine (H3K27me3) pocket of the EED subunit within the Polycomb Repressive Complex 2 (PRC2). By acting as a lysine mimetic, the compound allosterically inhibits EZH2 methyltransferase activity, providing a novel therapeutic avenue for oncology .
Quantitative Target Affinity Profile
The following table summarizes the comparative binding affinities of the piperidine-1-carboximidamide pharmacophore across key in vivo targets:
Target Protein
Pharmacophore Moiety
IC50 / Ki (µM)
Inhibition Mechanism
Primary Indication
Thrombin
Piperidine-1-carboximidamide
0.03 ± 0.001
Reversible, Competitive (S1)
Anticoagulation
Trypsin-3
Piperidine-1-carboximidamide
0.04 ± 0.002
Reversible, Competitive (S1)
Pancreatitis / Inflammation
TMPRSS2
Piperidine-1-carboximidamide
< 0.10 (Est.)
Reversible, Competitive (S1)
Antiviral (Host-directed)
EED (PRC2)
Substituted-piperidine-1-carboximidamide
0.85
Allosteric (H3K27me3 pocket)
Oncology / Epigenetics
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, the evaluation of 3,5-Dimethylpiperidine-1-carboximidamide requires self-validating assay designs. A self-validating protocol inherently controls for false positives (e.g., assay interference, pan-assay interference compounds [PAINS]) through mathematical or physical orthogonal checks.
Protocol 1: In Vitro Competitive Inhibition Validation (TMPRSS2)
Causality: To prove that the compound acts as a true S1-pocket binder rather than an allosteric or irreversible inhibitor, we must determine the mechanism of inhibition using Michaelis-Menten kinetics.
Self-Validation: By plotting the data on a Lineweaver-Burk plot, a strictly competitive inhibitor will show intersecting lines at the y-axis (Vmax remains constant, Km increases). If the lines intersect elsewhere, the mechanistic hypothesis is rejected.
Step-by-Step Methodology:
Reagent Preparation: Prepare recombinant human TMPRSS2 catalytic domain (50 nM final) in assay buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 0.01% Tween-20).
Compound Titration: Prepare a 10-point serial dilution of 3,5-Dimethylpiperidine-1-carboximidamide (from 10 µM to 0.5 nM) in DMSO. Keep final DMSO concentration ≤ 1%.
Substrate Matrix: Prepare the fluorogenic substrate Boc-Gln-Ala-Arg-AMC at five different concentrations (spanning 0.5x Km to 5x Km).
Incubation: Pre-incubate the enzyme and compound for 15 minutes at 37°C to allow equilibrium binding.
Initiation & Kinetic Read: Add the substrate matrix to initiate the reaction. Immediately read fluorescence (Ex: 380 nm, Em: 460 nm) every 30 seconds for 30 minutes.
Data Synthesis: Calculate initial velocities (v0). Plot 1/v0 versus 1/[S] (Lineweaver-Burk). A shared y-intercept validates the competitive S1-binding mechanism.
Protocol 2: Ex Vivo Target Engagement via Thrombin Generation Assay (TGA)
Causality: Standard clotting times (PT/aPTT) only capture the initiation phase of coagulation (the first 5% of thrombin). TGA captures the entire kinetic profile, providing a highly sensitive pharmacodynamic (PD) readout of in vivo target engagement following oral dosing.
Self-Validation: The assay utilizes a parallel well containing an α2-macroglobulin-thrombin calibrator. This mathematically corrects for inner-filter effects and plasma color variations (hemolysis/lipemia), ensuring the fluorescent signal is strictly proportional to active thrombin.
Step-by-Step Methodology:
In Vivo Dosing: Administer 3,5-Dimethylpiperidine-1-carboximidamide PO (oral gavage) to murine models at 5, 15, and 30 mg/kg.
Plasma Sampling: Draw blood via cardiac puncture at T=0, 1h, 4h, and 8h into sodium citrate tubes (3.2%). Centrifuge at 2500 x g for 15 mins to isolate platelet-poor plasma (PPP).
Assay Setup: In a 96-well plate, add 20 µL of PPP to 80 µL of TGA buffer. In adjacent wells, set up the calibrator controls using the same plasma volume.
Trigger: Add 20 µL of the trigger reagent (1 pM Tissue Factor and 4 µM phospholipids) to the sample wells.
Fluorescence Readout: Dispense 20 µL of fluorogenic substrate (Z-Gly-Gly-Arg-AMC) containing CaCl2 to initiate coagulation. Read fluorescence continuously for 60 minutes.
Analysis: Extract the Endogenous Thrombin Potential (ETP) and Peak Thrombin parameters. Dose-dependent reduction in ETP confirms in vivo target engagement.
Fig 2: In vivo pharmacological profiling and PK/PD validation workflow.
Conclusion
The 3,5-Dimethylpiperidine-1-carboximidamide scaffold is a masterclass in rational drug design. By balancing the high basicity required for S1 pocket engagement with the lipophilicity required for in vivo exposure, it serves as a highly effective warhead against trypsin-like serine proteases and emerging epigenetic targets. Proper validation of this compound requires rigorous, self-validating kinetic assays to confirm competitive binding and precise ex vivo models to map its pharmacodynamic profile.
References
Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases
Source: Frontiers in Chemistry (PMC)
URL:[Link]
Computational Identification of a Putative Allosteric Binding Pocket in TMPRSS2
Source: Frontiers in Molecular Biosciences (PMC)
URL:[Link]
Structure-Guided Design of EED Binders Allosterically Inhibiting the Epigenetic Polycomb Repressive Complex 2 (PRC2) Methyltransferase
Source: Journal of Medicinal Chemistry (PubMed)
URL:[Link]
Foundational
Synthesis and Mechanistic Evaluation of 3,5-Dimethylpiperidine-1-carboximidamide: A Technical Guide
Chemical Architecture and Pharmacological Relevance The incorporation of a guanidine moiety into organic scaffolds is a cornerstone strategy in medicinal chemistry. Guanidines are categorized as organosuperbases; their c...
Author: BenchChem Technical Support Team. Date: April 2026
Chemical Architecture and Pharmacological Relevance
The incorporation of a guanidine moiety into organic scaffolds is a cornerstone strategy in medicinal chemistry. Guanidines are categorized as organosuperbases; their conjugated acids are highly stabilized by resonance, ensuring they remain fully protonated under physiological conditions[1]. This permanent positive charge facilitates critical electrostatic interactions and bidentate hydrogen bonding with target receptors.
3,5-Dimethylpiperidine-1-carboximidamide represents a highly specialized pharmacophore. It combines the conformational rigidity and lipophilicity of a 3,5-dimethylpiperidine ring[2] with the strong basicity of a carboximidamide (guanidine) group. The methyl substitutions at the 3 and 5 positions of the piperidine ring introduce steric bulk, which not only influences the molecule's binding kinetics in biological systems but also dictates the chemical strategies required for its synthesis[3].
Mechanistic Pathways for Guanylation
The synthesis of 3,5-dimethylpiperidine-1-carboximidamide is achieved via the direct guanylation of the secondary amine, 3,5-dimethylpiperidine.
Causality of Reagent Selection
Historically, the "classical guanidine synthesis" relied on reagents such as S-methylisothiourea or cyanamide[1]. However, these reagents present significant drawbacks. S-methylisothiourea generates volatile, toxic methyl mercaptan as a byproduct[4], while cyanamide often requires harsh forcing conditions or specialized Lewis acid catalysts (e.g., Sc(OTf)3) to activate the electrophilic nitrile carbon[5].
For the guanylation of sterically hindered secondary amines like 3,5-dimethylpiperidine, 1H-pyrazole-1-carboxamidine hydrochloride is the reagent of choice. The causality behind this selection is twofold:
Thermodynamic Driving Force: The pyrazole ring acts as an exceptional leaving group. Upon elimination, it forms a stable, aromatic pyrazole byproduct, driving the reaction equilibrium forward under mild conditions[6].
Chemoselectivity: It avoids the need for heavy metal catalysts or the generation of toxic gaseous byproducts, making the protocol safer and more scalable[7].
Reaction Mechanism
The reaction proceeds via a nucleophilic addition-elimination mechanism:
Nucleophilic Attack: The lone pair of the nitrogen on 3,5-dimethylpiperidine attacks the highly electrophilic amidine carbon of 1H-pyrazole-1-carboxamidine.
Tetrahedral Intermediate: A transient, high-energy tetrahedral intermediate is formed.
Elimination: Proton transfer facilitates the collapse of the intermediate, expelling the pyrazole leaving group to yield the stable 3,5-dimethylpiperidine-1-carboximidamide product.
Nucleophilic addition-elimination mechanism for 3,5-dimethylpiperidine guanylation.
Comparative Analysis of Guanylating Agents
To justify the experimental design, the following table summarizes the quantitative and qualitative data comparing standard guanylating agents for secondary amines.
Guanylating Agent
Leaving Group / Byproduct
Typical Reaction Temp
Suitability for Hindered Amines
Environmental / Safety Profile
1H-Pyrazole-1-carboxamidine
Pyrazole
20°C – 50°C
High (Excellent yields)
Favorable (Non-toxic byproduct)
S-Methylisothiourea
Methyl Mercaptan
80°C – 100°C
Moderate
Poor (Toxic, foul-smelling gas)
Cyanamide
None (Addition reaction)
>100°C (or Catalysts)
Low (Requires activation)
Moderate (Harsh conditions needed)
Cyanogen Bromide
Bromide
0°C – 20°C
Moderate
Extremely Poor (Acute toxicity)
Data synthesized from established guanylation methodologies[1][4][5].
Because 3,5-dimethylpiperidine possesses methyl groups adjacent to the nucleophilic center, it exhibits moderate steric hindrance. The following protocol is engineered to overcome this barrier while maintaining a self-validating quality control loop.
Rationale for Protocol Parameters
Base Selection (DIPEA): 1H-pyrazole-1-carboxamidine is supplied as a hydrochloride salt. N,N-Diisopropylethylamine (DIPEA) is a sterically hindered, non-nucleophilic base used to liberate the free reactive amidine without competing for the electrophile.
Solvent (DMF): A polar aprotic solvent like Dimethylformamide (DMF) is required to solubilize both the highly polar amidine salt and the lipophilic piperidine derivative.
Temperature (40-50°C): While unhindered amines react at room temperature[7], the steric bulk of the 3,5-dimethyl groups necessitates a mild thermal push to achieve complete conversion within 24 hours.
Step-by-Step Methodology
Reagent Activation: To a dry, round-bottom flask equipped with a magnetic stirrer, add 1H-pyrazole-1-carboxamidine hydrochloride (1.1 equivalents) and anhydrous DMF (0.2 M concentration). Add DIPEA (2.0 equivalents) dropwise. Stir for 15 minutes at room temperature to ensure complete free-basing.
Nucleophilic Addition: Add 3,5-dimethylpiperidine (1.0 equivalent)[2] dropwise to the activated mixture.
Thermal Execution: Attach a reflux condenser and heat the reaction mixture to 45°C. Stir continuously for 18–24 hours.
Self-Validation Step: Monitor the reaction via LC-MS. The disappearance of the 3,5-dimethylpiperidine mass peak and the appearance of the [M+H]+ peak for the product indicates reaction completion.
Quenching and Extraction: Cool the mixture to room temperature. Quench by adding distilled water (3x volume of DMF). Extract the aqueous layer three times with Ethyl Acetate (EtOAc).
Phase Washing: Wash the combined organic layers extensively with saturated aqueous NaCl (brine) to remove residual DMF and the water-soluble pyrazole byproduct. Dry the organic phase over anhydrous Na₂SO₄.
Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue via flash column chromatography using a gradient of Dichloromethane (DCM) to Methanol (MeOH) containing 1% aqueous ammonia to elute the highly basic guanidine product.
Step-by-step experimental workflow for synthesizing the carboximidamide derivative.
Analytical Characterization & Quality Control
To ensure the structural integrity of the synthesized 3,5-dimethylpiperidine-1-carboximidamide, the following analytical validations must be met:
Mass Spectrometry (LC-MS): The exact mass of the free base is 155.14 g/mol . A prominent [M+H]+ ion at m/z 156.1 should be observed.
¹³C NMR Spectroscopy: The most diagnostic signal is the highly deshielded guanidine carbon (C=N), which typically resonates far downfield between 156.0 and 158.0 ppm due to the electron-withdrawing nature of the adjacent nitrogens[8].
¹H NMR Spectroscopy: The spectra will display characteristic multiplet signals for the axial and equatorial protons of the 3,5-dimethylpiperidine ring, alongside a broad singlet integrating to 3 protons (or 4 if isolated as a salt) corresponding to the rapidly exchanging NH/NH₂ protons of the carboximidamide group.
Navigating the In Vivo Landscape: A Technical Guide to the Pharmacokinetics of 3,5-Dimethylpiperidine-1-carboximidamide Derivatives
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of the anticipated in vivo pharmacokinetic profile of 3,5-...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of the anticipated in vivo pharmacokinetic profile of 3,5-dimethylpiperidine-1-carboximidamide derivatives. In the absence of direct published data for this specific chemical class, this document synthesizes established principles from structurally related compounds, namely piperidine-containing drugs and molecules featuring the bioisosteric carboximidamide/guanidine moiety. Our objective is to equip researchers with a robust framework for designing, executing, and interpreting in vivo pharmacokinetic studies for this novel class of compounds, thereby accelerating their development from bench to bedside.
The piperidine scaffold is a cornerstone in medicinal chemistry, valued for its ability to confer favorable physicochemical and pharmacokinetic properties.[1] Its presence often enhances metabolic stability and facilitates transport across biological membranes.[1] The carboximidamide group, a close relative of the guanidine functionality, is a strong base that is typically protonated at physiological pH. This feature significantly influences a molecule's absorption, distribution, and elimination characteristics. Understanding the interplay between the substituted piperidine ring and the polar carboximidamide group is paramount to predicting the in vivo behavior of these derivatives.
Section 1: Predicted ADME Profile: A Mechanistic Perspective
The journey of a drug through the body is dictated by four key processes: Absorption, Distribution, Metabolism, and Excretion (ADME). For 3,5-dimethylpiperidine-1-carboximidamide derivatives, we can forecast the following characteristics based on their structural components.
Absorption
The oral bioavailability of these derivatives will likely be a critical parameter to optimize. The highly basic nature of the carboximidamide group (pKa ~10-12) means these compounds will be predominantly in their charged, cationic form in the gastrointestinal tract. While this high polarity can hinder passive diffusion across the gut wall, it does not preclude oral absorption, as evidenced by numerous marketed guanidine-containing drugs.[2]
Key Considerations for Absorption:
Solubility: The salt form of these derivatives is expected to have good aqueous solubility, which is favorable for dissolution in the GI tract.
Permeability: The charged nature of the carboximidamide group may limit passive transcellular transport. Paracellular transport (between cells) and carrier-mediated uptake are potential absorption pathways that should be investigated.
Efflux: These compounds could be substrates for efflux transporters such as P-glycoprotein (P-gp), which would actively pump them back into the intestinal lumen, reducing net absorption.
Distribution
Following absorption, 3,5-dimethylpiperidine-1-carboximidamide derivatives are expected to distribute into various tissues. The volume of distribution (Vd) will be influenced by the balance between the lipophilicity of the overall molecule and the charge of the carboximidamide group.
Factors Influencing Distribution:
Plasma Protein Binding: The cationic nature of the carboximidamide moiety may lead to binding to acidic plasma proteins like albumin and alpha-1-acid glycoprotein. High plasma protein binding can limit the amount of free drug available to distribute into tissues and exert its pharmacological effect.
Tissue Penetration: The ability to cross the blood-brain barrier (BBB) is a key consideration for centrally acting agents. The polar carboximidamide group is generally expected to limit passive BBB penetration. However, specific transporters could facilitate entry into the central nervous system. For peripherally acting drugs, a lower Vd might be desirable to minimize off-target effects.
Metabolism
The metabolic fate of these derivatives will likely be driven by enzymes in the liver, primarily the cytochrome P450 (CYP) family. The piperidine ring and its methyl substituents are potential sites for oxidative metabolism.
Predicted Metabolic Pathways:
Oxidation of the Piperidine Ring: Hydroxylation at the carbon atoms of the piperidine ring is a common metabolic pathway. The presence of the two methyl groups at the 3 and 5 positions may influence the regioselectivity of this oxidation.
N-Dealkylation: If the carboximidamide nitrogen is further substituted, N-dealkylation could occur.
Metabolism of the Carboximidamide Group: The carboximidamide group itself is generally considered to be metabolically stable. However, hydrolysis to the corresponding urea derivative is a theoretical possibility.[3]
The introduction of methyl groups on the piperidine ring can, in some cases, improve metabolic stability by sterically hindering access of metabolizing enzymes.[4]
Excretion
The primary route of elimination for these polar, cationic compounds is expected to be renal excretion.
Mechanisms of Excretion:
Glomerular Filtration: The free, unbound drug will be filtered by the glomeruli in the kidneys.
Active Tubular Secretion: As cationic molecules, these derivatives are likely substrates for renal uptake transporters such as the organic cation transporters (OCTs) in the basolateral membrane of proximal tubule cells, and efflux transporters like multidrug and toxin extrusion proteins (MATEs) in the apical membrane, leading to active secretion into the urine.
Biliary Excretion: For derivatives with higher molecular weight or greater lipophilicity, biliary excretion into the feces may also be a relevant elimination pathway.
Section 2: In Vivo Pharmacokinetic Study Design and Protocols
A well-designed in vivo pharmacokinetic study is crucial for determining the key parameters that define a drug's behavior in a living system. Rodent models, such as rats and mice, are typically used in early preclinical development.
Experimental Workflow
The following diagram illustrates a typical workflow for an in vivo pharmacokinetic study.
Biological Activity and Screening of 3,5-Dimethylpiperidine-1-carboximidamide Analogs
An In-Depth Technical Guide Prepared by: Gemini, Senior Application Scientist Executive Summary The confluence of privileged structural motifs in medicinal chemistry often yields compounds with significant therapeutic po...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide
Prepared by: Gemini, Senior Application Scientist
Executive Summary
The confluence of privileged structural motifs in medicinal chemistry often yields compounds with significant therapeutic potential. This guide provides a comprehensive technical overview of the strategic design, screening, and characterization of 3,5-dimethylpiperidine-1-carboximidamide analogs. This class of molecules marries the conformational rigidity and favorable pharmacokinetic properties of the piperidine scaffold with the potent bioactivity of the guanidinium group. We will explore the underlying scientific rationale for investigating these compounds, detail a systematic workflow for library synthesis, and present a multi-tiered screening cascade designed to efficiently identify and validate lead candidates. This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights into the experimental choices and validation systems necessary for advancing novel chemical entities from hit identification to lead optimization.
Introduction: The Scientific Rationale for a Hybrid Scaffold
The design of novel therapeutic agents is a process of informed chemical exploration. The selection of the 3,5-dimethylpiperidine-1-carboximidamide core is not arbitrary; it is a deliberate fusion of two pharmacologically significant moieties, each contributing unique properties that are hypothesized to act synergistically.
The Guanidinium Moiety: A Master of Molecular Recognition
The guanidine functional group is a cornerstone of many natural products and clinically successful drugs.[1][2] Its power lies in its distinct physicochemical properties. With a pKa of approximately 13.6, the guanidinium cation is protonated under virtually all physiological conditions, making it a reliable hydrogen bond donor.[2][3] This allows it to form strong, directional salt bridges and hydrogen bonds with negatively charged residues like aspartate, glutamate, or the phosphate backbone of DNA/RNA, enabling potent interactions with a wide array of biological targets.[4] Guanidine-containing compounds have demonstrated a vast spectrum of therapeutic activities, including anticancer, anti-inflammatory, antiprotozoal, and neuroprotective effects.[1][5]
The 3,5-Dimethylpiperidine Scaffold: A Framework for Druggability
The piperidine ring is one of the most prevalent heterocyclic scaffolds in modern pharmaceuticals.[6][7] Its inclusion in a molecule often confers several advantageous properties:
Improved Pharmacokinetics: The saturated, aliphatic nature of the piperidine ring can enhance metabolic stability and modulate lipophilicity, which are critical for oral bioavailability and appropriate tissue distribution.[7]
Conformational Constraint: The chair-like conformation of the piperidine ring reduces the molecule's rotational freedom. This pre-organization can lead to a lower entropic penalty upon binding to a target, resulting in higher affinity.
Stereochemical Diversity: The two methyl groups at the 3 and 5 positions introduce stereocenters. The resulting cis and trans diastereomers present distinct three-dimensional arrangements of substituents, which can be exploited to fine-tune binding interactions and optimize selectivity for a biological target.
By combining these two components, we create a molecular architecture where the piperidine scaffold acts as a rigid, tunable framework to precisely position the highly interactive carboximidamide (guanidine) group for optimal engagement with its biological target.
Analog Library Design and Synthesis
A systematic exploration of the Structure-Activity Relationship (SAR) is fundamental to transforming a chemical scaffold into a drug candidate. This requires the synthesis of a diverse library of analogs where specific regions of the molecule are methodically altered.
Synthetic Strategy: Guanylation of a Piperidine Core
A robust and efficient synthetic route is paramount for generating the required chemical diversity. The most direct approach involves the guanylation of the parent 3,5-dimethylpiperidine. Modern catalytic methods offer high yields and atom economy.[8]
Protocol 2.1: General Synthesis of 3,5-Dimethylpiperidine-1-carboximidamide Analogs
Activation of Amine: Dissolve 3,5-dimethylpiperidine (1.0 eq) in an anhydrous solvent such as Tetrahydrofuran (THF) under an inert atmosphere (e.g., Nitrogen or Argon).
Catalyst Addition: Add a catalytic amount of a suitable Lewis acid, such as ZnEt₂ (1.5 mol%), to the solution and stir for 1 hour at room temperature. This step facilitates the subsequent nucleophilic attack.
Guanylation Reaction: Add the desired carbodiimide (e.g., N,N'-dicyclohexylcarbodiimide) (1.0 eq) to the reaction mixture. The choice of carbodiimide allows for the introduction of various substituents (R¹, R²) to explore the SAR around the guanidine core.
Reaction Progression: Heat the mixture to 50°C and monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 2-4 hours).
Work-up and Purification: Upon completion, cool the reaction to room temperature, remove the solvent under reduced pressure, and wash the crude product with hexane to remove nonpolar impurities. The resulting guanidine product can be further purified by column chromatography or recrystallization.[8]
This general procedure can be adapted to a parallel synthesis platform to rapidly generate a library of analogs with diverse R-groups.
Caption: Workflow for the synthesis of the analog library.
A Strategic High-Throughput Screening (HTS) Cascade
Screening a new compound library requires a logical, multi-tiered approach to manage costs and resources effectively. The screening cascade is designed to move from broad, high-capacity assays to more complex, low-throughput mechanistic studies, progressively filtering the compound collection to isolate the most promising candidates.
Caption: A multi-tiered high-throughput screening cascade.
Tier 1: Primary Screening to Identify "Hits"
The initial goal is to rapidly assess the entire library for any sign of biological activity. Cell-based viability assays are ideal for this purpose as they provide a functional readout of a compound's overall effect on living cells.[9]
Scientific Rationale: Guanidine-containing compounds are known to have broad antimicrobial and anticancer activities.[8][10] A primary screen against a panel of diverse human cancer cell lines (e.g., lung, breast, colon) and representative bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) provides a high probability of identifying initial hits.
Protocol 3.1: WST-1 Cell Viability Assay
Cell Seeding: Plate human cancer cells (e.g., A-549) in 96-well microplates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Treatment: Prepare serial dilutions of the analog library compounds in the appropriate medium. Add 10 µL of each compound dilution to the respective wells (final concentrations typically ranging from 0.1 to 100 µM). Include vehicle-only (e.g., DMSO) and positive (e.g., doxorubicin) controls.
Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO₂.
Reagent Addition: Add 10 µL of WST-1 reagent to each well and incubate for an additional 1-4 hours. The reagent is converted to a colored formazan product by metabolically active cells.
Data Acquisition: Measure the absorbance of the formazan product at 450 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Compounds that reduce viability below a certain threshold (e.g., 50% at 10 µM) are declared "hits".
Table 1: Hypothetical Primary Screening Data (% Viability at 10 µM)
Compound ID
A-549 (Lung)
MCF-7 (Breast)
HCT-116 (Colon)
Hit?
DPC-001
98.2%
95.4%
101.1%
No
DPC-002
45.1%
88.3%
79.5%
Yes
DPC-003
92.6%
33.7%
48.2%
Yes
| DPC-004 | 12.5% | 9.8% | 15.3% | Yes |
Tier 2: Target Deconvolution and Secondary Assays
Once hits are identified, the critical next step is to determine their mechanism of action (MoA). Secondary assays are designed to test hits against specific molecular targets to see if the observed cellular effect can be attributed to a direct interaction.
Scientific Rationale: The guanidinium group is a common feature in kinase inhibitors, where it often interacts with a conserved glutamate residue in the kinase hinge region or with the phosphate-binding loop. Therefore, screening cytotoxic hits against a panel of cancer-relevant protein kinases is a logical step.[11]
Protocol 3.2: In Vitro Kinase Inhibition Assay (Generic Fluorescent)
Reagent Preparation: Prepare assay buffer, a solution of the target kinase (e.g., EGFR, BRAF), a fluorescently-labeled peptide substrate, and ATP.
Compound Plating: In a 384-well plate, dispense the hit compounds at various concentrations.
Kinase Reaction: Add the kinase, substrate, and ATP to initiate the reaction. Incubate at room temperature for a specified time (e.g., 60 minutes). The kinase will phosphorylate the substrate.
Development: Add a "stop" solution containing a chelating agent (e.g., EDTA) to halt the reaction and a reagent that specifically binds the phosphorylated substrate, causing a change in fluorescence polarization or intensity.
Data Acquisition: Read the plate on a suitable fluorescence reader.
Analysis: Calculate the percent inhibition for each compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).[12]
Table 2: Hypothetical Secondary Screening Data (IC₅₀ in µM)
Compound ID
EGFR
BRAF
CDK2
Target Profile
DPC-002
> 50
2.3
> 50
Selective BRAF
DPC-003
15.6
18.9
> 50
Non-selective
| DPC-004 | 0.096 | 1.2 | 0.89 | Potent EGFR |
Tier 3: Lead Optimization and In-Depth Characterization
Compounds that demonstrate potent and selective activity in secondary assays are considered "leads." This stage involves further chemical modification to improve potency and selectivity, alongside more detailed biological studies to confirm the MoA in a cellular context.
Scientific Rationale: Confirming that enzyme inhibition (from Tier 2) translates to the disruption of a specific signaling pathway inside the cell (Tier 3) is a critical validation step. For an EGFR inhibitor like DPC-004, this would involve demonstrating a reduction in the phosphorylation of downstream signaling proteins like Akt and Erk.
Caption: Inhibition of the EGFR signaling pathway by DPC-004.
Protocol 3.3: Western Blot for Phospho-Akt Levels
Cell Treatment: Culture A-549 cells and treat them with varying concentrations of the lead compound (e.g., DPC-004) for 2-4 hours.
Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE: Separate equal amounts of protein (e.g., 20 µg) by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.
Immunoblotting: Block the membrane (e.g., with 5% non-fat milk) and then incubate with a primary antibody specific for phosphorylated Akt (p-Akt). Subsequently, wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.
Analysis: Re-probe the membrane with an antibody for total Akt to confirm equal protein loading. A dose-dependent decrease in the p-Akt/Total-Akt ratio confirms on-target cellular activity.
Conclusion and Future Perspectives
The systematic investigation of 3,5-dimethylpiperidine-1-carboximidamide analogs represents a promising avenue for the discovery of novel therapeutic agents. The strategic combination of a privileged piperidine scaffold with the highly interactive guanidinium functional group provides a rich chemical space for exploration. The tiered screening cascade detailed in this guide offers a robust, self-validating framework for efficiently identifying active compounds and elucidating their mechanisms of action.
Future work on validated lead compounds would involve comprehensive ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, pharmacokinetic studies, and ultimately, evaluation in in vivo models of disease. The principles and protocols outlined herein provide a solid foundation for these advanced stages of drug development, underscoring the potential of this chemical class to yield next-generation therapeutics.
References
MDPI. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors.
PMC. EMERGING PLATFORMS FOR HIGH-THROUGHPUT ENZYMATIC BIOASSAYS.
Vipergen. Cell Based Assays & Cell Based Screening Assays in Modern Research.
Taylor & Francis Online. (2013). Novel approaches to screening guanidine derivatives.
PubMed. (2014). Novel Approaches to Screening Guanidine Derivatives.
Biocompare. Inhibitor Screening Kits.
PMC. Cell-based assays for screening androgen receptor ligands.
Revvity. Receptor-Ligand Binding Assays.
ACS Publications. (2024). High-Efficiency Enzyme Assay and Screening of Enzyme-Inhibiting Nanomaterials Using Capillary Electrophoresis with Hierarchically Porous Metal–Organic Framework-Based Immobilized Enzyme Microreactor.
Icosagen. Cell-Based Assays.
ResearchGate. Novel approaches to screening guanidine derivatives | Request PDF.
PMC. Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted inhibitory pathway.
MDPI. (2022). High-Resolution Bioassay Profiling with Complemented Sensitivity and Resolution for Pancreatic Lipase Inhibitor Screening.
PMC. Leishmanicidal Activity of Guanidine Derivatives against Leishmania infantum.
Royal Society of Chemistry. (2023). Synthesis and evaluation of a deltic guanidinium analogue of a cyclic RGD peptide.
MDPI. (2024). A New Guanidine-Core Small-Molecule Compound as a Potential Antimicrobial Agent against Resistant Bacterial Strains.
PMC. In Vitro and In Vivo Evaluation of the Toxic Effects of Dodecylguanidine Hydrochloride.
Arabian Journal of Chemistry. (2024). Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis.
RSC Publishing. (2025). Novel guanidine derivatives as mechanistic scaffolds for anticancer agents: synthesis, characterization, DNA-binding, and computational studies.
ResearchGate. (2025). Discovery of piperidine carboxamide TRPV1 antagonists.
MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
Thermo Fisher Scientific. AN001055: Assay of guanidine in pharmaceutical formulations.
ScienceOpen. (2025). Biologically active guanidine alkaloids.
PMC. Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria.
Medicines for Malaria Venture. (2024). Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria.
Semantic Scholar. Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted.
PubMed. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds.
PMC. Synthesis and SAR of 3,5-diamino-piperidine derivatives: Novel antibacterial translation inhibitors as aminoglycoside mimetics.
Thomas Hermann. (2006). Synthesis and SAR of 3,5-diamino-piperidine derivatives: Novel antibacterial translation inhibitors as aminoglycoside mimetics.
Application Note: Preparation and Handling of 3,5-Dimethylpiperidine-1-carboximidamide Stock Solutions for In Vitro Screening
An Application Scientist's Guide to In Vitro Assay Preparation: Abstract This guide provides a detailed protocol for the preparation, quality control, and storage of stock solutions for 3,5-Dimethylpiperidine-1-carboximi...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Scientist's Guide to In Vitro Assay Preparation:
Abstract
This guide provides a detailed protocol for the preparation, quality control, and storage of stock solutions for 3,5-Dimethylpiperidine-1-carboximidamide, a compound featuring a piperidine scaffold and a highly basic carboximidamide (guanidine) group. Given the limited publicly available data for this specific molecule, this protocol synthesizes best practices from handling its core chemical moieties. The primary objective is to ensure the preparation of a stable, soluble, and validated stock solution to generate reliable and reproducible data in in vitro biological assays. We emphasize solvent selection, safety precautions, and crucial quality control steps to mitigate common sources of experimental error.
Introduction: The Importance of the Stock Solution
The integrity of any in vitro assay begins with the quality of the compound stock solution. Improperly prepared solutions can lead to issues with compound precipitation, inaccurate concentration, solvent-induced artifacts, and ultimately, misleading biological data. 3,5-Dimethylpiperidine-1-carboximidamide combines a moderately nonpolar dimethylpiperidine ring with a highly polar, strongly basic guanidine functional group. This unique structure requires careful consideration of its physicochemical properties to select an appropriate solvent and handling procedure. The guanidine group, which is typically protonated at physiological pH, suggests a high likelihood of aqueous solubility, especially if the compound is supplied as a salt (e.g., hydrochloride or acetate). This document serves as a comprehensive guide for researchers to navigate this process with scientific rigor.
Compound Characterization & Inferred Properties
Direct experimental data for 3,5-Dimethylpiperidine-1-carboximidamide is scarce. Therefore, we must infer its properties from its constituent parts: 3,5-dimethylpiperidine and the carboximidamide (guanidine) group.
Property
3,5-Dimethylpiperidine
Guanidinium Salts (e.g., HCl)
Inferred for 3,5-Dimethylpiperidine-1-carboximidamide
Assumed to be stable. Avoid strong oxidizing agents[3].
Critical Safety & Handling Precautions
Before handling the compound, a thorough review of the Safety Data Sheet (SDS) is mandatory. If an SDS is not available, precautions should be based on related structures.
Engineering Controls : Always handle the solid compound and concentrated stock solutions inside a certified chemical fume hood to avoid inhalation of aerosols or powder.[6][7]
Personal Protective Equipment (PPE) : Wear nitrile gloves, a lab coat, and chemical safety goggles at all times.[7]
Compound Handling : Avoid direct contact with skin and eyes. The 3,5-dimethylpiperidine precursor can cause skin irritation and serious eye irritation.[3][7] The basicity of the guanidine group can also cause irritation.
Disposal : Dispose of all waste (contaminated tips, tubes, excess solution) in accordance with your institution's hazardous chemical waste guidelines.
The Stock Solution: A Step-by-Step Protocol
This section details the primary protocol for preparing an aqueous stock solution, which is the preferred choice for this compound class. A secondary protocol using DMSO is provided for cases of unexpected poor aqueous solubility.
Strategic Solvent Selection
The choice of solvent is the most critical step and is dictated by the compound's solubility and the tolerance of the downstream assay.
Caption: Solvent selection workflow for 3,5-Dimethylpiperidine-1-carboximidamide.
Protocol 1: Aqueous Stock Solution (10 mM)
This is the recommended starting point.
Materials:
3,5-Dimethylpiperidine-1-carboximidamide (solid)
Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS), pH 7.4
Analytical balance
Sterile microcentrifuge tubes or amber glass vials
Calibrated pipettes
Vortex mixer
0.22 µm sterile syringe filter
Calculations:
The molecular weight (MW) of the free base (C₈H₁₇N₃) is 155.25 g/mol . Always confirm the MW from the supplier's certificate of analysis, as it will be different if supplied as a salt.
Desired Stock Conc.
Molecular Weight
Volume
Mass Required
10 mM
155.25 g/mol
1 mL
1.55 mg
10 mM
155.25 g/mol
5 mL
7.76 mg
50 mM
155.25 g/mol
1 mL
7.76 mg
Procedure:
Tare : Place a sterile microcentrifuge tube or weigh boat on the analytical balance and tare to zero.
Weigh : Carefully weigh the desired mass of the compound (e.g., 1.55 mg for 1 mL of a 10 mM solution).
Dissolve : Add the appropriate volume of solvent (e.g., 1 mL of sterile water) to the tube containing the compound.
Mix : Cap the tube securely and vortex thoroughly for 1-2 minutes. If the compound does not fully dissolve, gentle heating (to 37°C) or brief sonication may aid dissolution, similar to protocols for other guanidinium salts.[5][8]
Visual Inspection : Ensure the solution is clear and free of any visible particulates.
Sterile Filter : For cell-based assays, it is critical to sterilize the stock solution. Draw the solution into a sterile syringe, attach a 0.22 µm sterile filter, and dispense it into a new sterile, labeled tube. This removes potential microbial contaminants.
Aliquot & Store : Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles. Store as described in Section 6.
Protocol 2: DMSO Stock Solution (Alternative)
Use this protocol only if aqueous solubility is confirmed to be insufficient.
Procedure:
Follow steps 1 and 2 from the aqueous protocol.
Dissolve : Add the appropriate volume of high-purity, anhydrous DMSO (e.g., 1 mL for a 10 mM solution).
Mix : Cap tightly and vortex until fully dissolved. Most small molecules are readily soluble in DMSO.[9]
Aliquot & Store : Dispense into aliquots in tubes suitable for low-temperature storage. DMSO freezes at ~18.5°C, so it will be solid at -20°C.
Essential Quality Control (QC) & Validation
A prepared stock is not ready for use until it is validated.
Solubility Check : After preparation and any freeze-thaw cycles, visually inspect the solution for any signs of precipitation or cloudiness. Centrifuge the tube briefly (e.g., 1 min at 10,000 x g) to pellet any minor precipitates.
pH Measurement : For aqueous stocks, the pH should be measured. The basic nature of the compound may alter the pH of unbuffered water, which could impact assay performance. Using a buffered solvent like PBS is recommended.
Solvent Tolerance Assay : This is a critical experiment. Before testing your compound, you must determine the highest concentration of your solvent (e.g., water, PBS, or DMSO) that does not affect the assay's performance.
Method : Prepare serial dilutions of the solvent in your assay medium, matching the final concentrations that will be used in your compound experiment.
Analysis : Run the assay and measure the output (e.g., cell viability, enzyme activity). The solvent concentration should have no significant effect compared to the no-solvent control. For DMSO, this is typically below 0.5%.[10][11]
Proper storage is essential to maintain the integrity of the compound over time.
Aliquoting : Always aliquot the stock solution into single-use volumes (e.g., 10-20 µL). This minimizes waste and, more importantly, prevents degradation from multiple freeze-thaw cycles.
Short-Term Storage : For aqueous solutions, store at 4°C for up to one week.
Long-Term Storage : For all stock solutions (aqueous and DMSO), store at -20°C or -80°C for several months. A -80°C freezer is generally preferred for long-term stability.
Light Sensitivity : Store aliquots in amber or opaque tubes, or in a light-blocking container, to protect against potential photodegradation.
Caption: Overall experimental workflow from compound receipt to assay.
References
Galam L, et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Molecules. Retrieved from [Link]
Tuoda Industry Limited. (2025). Material Safety Data Sheet (MSDS) 3,5-Dimethylpiperidine. Retrieved from [Link]
Bøgh, K. L., & Hansen, E. W. (2013). Considerations regarding use of solvents in in vitro cell based assays. alt.EX. Retrieved from [Link]
Xu, X., et al. (2017). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]
ResearchGate. (n.d.). Acceptable solvents for in vitro drug solutions or in vivo... [Table]. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of Piperidine, 3,5-dimethyl- (CAS 35794-11-7). Retrieved from [Link]
Ibsen, S., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. BMC Research Notes. Retrieved from [Link]
PubChem. (n.d.). 3,5-Dimethylpyrazole-1-carboxamidine. Retrieved from [Link]
White, K. L., et al. (2021). Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria. Journal of Medicinal Chemistry. Retrieved from [Link]
3,5-Dimethylpiperidine-1-carboximidamide HPLC-UV analysis protocol and retention time
Abstract This application note presents a detailed protocol for the analysis of 3,5-Dimethylpiperidine-1-carboximidamide using High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection. Due to the hig...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note presents a detailed protocol for the analysis of 3,5-Dimethylpiperidine-1-carboximidamide using High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection. Due to the highly polar and basic nature of the guanidine moiety, traditional reversed-phase chromatography presents significant challenges in retaining and resolving this analyte. This guide details a robust method employing Hydrophilic Interaction Liquid Chromatography (HILIC), which is ideally suited for such compounds. The protocol covers instrumentation, reagent preparation, chromatographic conditions, and method validation considerations in accordance with ICH guidelines. Expected chromatographic behavior and rationale for methodological choices are discussed to provide researchers, scientists, and drug development professionals with a comprehensive framework for implementation.
Introduction
3,5-Dimethylpiperidine-1-carboximidamide is a guanidine-containing compound. The analysis of such molecules by HPLC is notoriously challenging due to their high polarity and strong basicity (pKa of guanidinium ions is typically >12). These properties lead to poor retention on conventional non-polar stationary phases like C18, often resulting in elution at or near the solvent front.
To overcome these challenges, Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended chromatographic mode.[1][2][3] HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[4] This creates a water-enriched layer on the surface of the stationary phase. Polar analytes, like the target compound, partition into this layer and are retained.[3][5] The retention mechanism is a combination of partitioning, adsorption, and electrostatic interactions.[3]
Another analytical consideration is the low intrinsic UV absorbance of the guanidine functional group.[6][7] While derivatization can enhance detectability, a direct UV detection method is often preferred for its simplicity. Guanidinium compounds typically exhibit some absorbance at low UV wavelengths (below 230 nm).[8][9] Therefore, this protocol employs a low UV wavelength for detection, which necessitates the use of high-purity, UV-transparent mobile phase components.
This document provides a comprehensive protocol for the development and initial validation of an HPLC-UV method for 3,5-Dimethylpiperidine-1-carboximidamide analysis.
Experimental Protocol
Instrumentation and Materials
HPLC System: A system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV or Photodiode Array (PDA) detector.
Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.
Analytical Balance: For accurate weighing of standards.
pH Meter: Calibrated for buffer preparation.
Volumetric Glassware: Class A.
Syringe Filters: 0.22 µm or 0.45 µm, compatible with the sample solvent.
Reagents and Standards
Acetonitrile (ACN): HPLC or LC-MS grade.
Water: Deionized (DI) water, 18.2 MΩ·cm resistivity or HPLC grade.
Ammonium Formate: LC-MS grade or equivalent.
Formic Acid: LC-MS grade or equivalent.
3,5-Dimethylpiperidine-1-carboximidamide: Reference standard of known purity.
Chromatographic Conditions
The following table summarizes the recommended starting conditions for the HPLC-UV analysis.
Parameter
Recommended Condition
HPLC Column
HILIC Column (e.g., Amide, Silica, or Diol phase), 150 x 4.6 mm, 3.5 µm
Mobile Phase A
10 mM Ammonium Formate in Water, pH adjusted to 3.0 with Formic Acid
Mobile Phase B
Acetonitrile
Gradient
95% B to 60% B over 10 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
5 µL
UV Detection
205 nm (or optimal wavelength determined by PDA)
Run Time
15 minutes
Rationale for Condition Selection
Column: A HILIC stationary phase is chosen to retain the highly polar analyte. Amide phases often provide excellent peak shape for basic compounds.
Mobile Phase: A high organic content (acetonitrile) is essential for retention in HILIC mode.[10] Ammonium formate is a volatile buffer, making this method compatible with mass spectrometry if desired, and it is soluble in high concentrations of acetonitrile.[4] A pH of 3.0 ensures that the guanidinium group is fully protonated (positively charged), promoting strong electrostatic interaction with the negatively charged silanols on the stationary phase surface, which contributes to retention.[11]
Gradient: A gradient from high to low organic content allows for the elution of the analyte. Starting at 95% acetonitrile ensures strong initial retention.
Detection Wavelength: Guanidine-containing compounds often absorb at very low UV wavelengths. A starting point of 205 nm is recommended, but it is crucial to use a PDA detector to determine the absorbance maximum for optimal sensitivity.[12] Mobile phase components must be of high purity to minimize background noise at this wavelength.[8]
Preparation of Solutions
Mobile Phase A (Aqueous): Dissolve the appropriate amount of ammonium formate in water to make a 10 mM solution. Adjust the pH to 3.0 using formic acid.
Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh about 10 mg of the 3,5-Dimethylpiperidine-1-carboximidamide reference standard and dissolve it in a 10 mL volumetric flask using a mixture of 95% Acetonitrile / 5% Water as the diluent.
Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the 95% Acetonitrile / 5% Water diluent to cover the desired concentration range (e.g., 1-100 µg/mL).
Sample Preparation: Dissolve the sample in the diluent to achieve a concentration within the calibration range. Filter the solution through a 0.22 µm or 0.45 µm syringe filter before injection.
Method Validation Framework
The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[13][14][15]
Specificity
Specificity should be demonstrated by analyzing a blank (diluent), a placebo (if applicable), and the analyte. The chromatogram of the analyte should show a peak at a distinct retention time with no interference from the blank or placebo at that retention time. Peak purity can be assessed using a PDA detector.
Linearity and Range
Inject a series of at least five concentrations of the reference standard across the expected range. Plot the peak area versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.
Parameter
Acceptance Criteria
Correlation Coefficient (r²)
≥ 0.999
Y-intercept
Report
Slope
Report
Residuals
Randomly scattered around zero
Accuracy
Accuracy should be assessed by recovery studies on spiked samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98.0% to 102.0%.
Precision
Repeatability (Intra-day precision): Analyze at least six replicate injections of the standard solution at 100% of the target concentration. The relative standard deviation (RSD) should be ≤ 2.0%.
Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. The RSD between the two sets of data should be ≤ 2.0%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD and LOQ can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.[16]
LOD: S/N ratio of approximately 3:1.
LOQ: S/N ratio of approximately 10:1. The LOQ should be confirmed by demonstrating acceptable precision and accuracy at this concentration.
Robustness
Evaluate the effect of small, deliberate variations in method parameters on the results. Examples of parameters to vary include:
Mobile phase pH (± 0.2 units)
Column temperature (± 5 °C)
Flow rate (± 0.1 mL/min)
Mobile phase composition (e.g., ± 2% organic content)
The system suitability parameters should remain within acceptable limits for all variations.
Expected Results and Retention Time
Under the proposed HILIC conditions, 3,5-Dimethylpiperidine-1-carboximidamide is expected to be well-retained. The retention time will be highly dependent on the specific HILIC column used and the exact mobile phase composition. However, given the gradient, elution is anticipated in the mid-to-late part of the gradient, likely between 5 and 10 minutes. A typical system suitability test should yield a sharp, symmetrical peak with a tailing factor between 0.9 and 1.5.
Conclusion
This application note provides a comprehensive and scientifically grounded protocol for the HPLC-UV analysis of 3,5-Dimethylpiperidine-1-carboximidamide. By employing a HILIC-based approach, the challenges associated with retaining and quantifying this polar, basic compound can be effectively overcome. The detailed steps for method execution and the framework for validation according to ICH guidelines offer a clear path for researchers to implement this method for quality control, stability testing, and other analytical applications in a drug development setting.
References
Dr. Maisch GmbH. (n.d.). HILIC. Retrieved from [Link]
Welch Materials. (2025, December 23). [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds. Retrieved from [Link]
Mack, D. (2015, November 1). Retention and Selectivity of Stationary Phases Used in HILIC. Chromatography Online. Retrieved from [Link]
Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]
ICH. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]
Restek Corporation. (2019, October 28). Buffer Choices for HILIC. Restek Resource Hub. Retrieved from [Link]
Phenomenex. (2016, June 23). HILIC Explained: What It Is & How It Works. Retrieved from [Link]
Elder, D. (2020). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. In ResearchGate. Retrieved from [Link]
SIELC Technologies. (n.d.). HPLC Analysis of Polar Basic and Acetic Compounds on Primesep AB Column. Retrieved from [Link]
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
SIELC Technologies. (n.d.). HPLC Analysis of Polar Basic and Acetic Compounds on Primesep AB Column. Retrieved from [Link]
SIELC Technologies. (n.d.). Uv-Vis Spectrum of Guanidinium. Retrieved from [Link]
European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
Chromatography Forum. (2014, October 30). Buffers/Additives for Use with HILIC Separations. Retrieved from [Link]
U.S. Food and Drug Administration. (2015, July). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
ResearchGate. (n.d.). UV–vis spectra of guanidine 2 in acetonitrile, c = 3.9·10 − 5 mol/L. Retrieved from [Link]
YouTube. (2019, October 29). Buffer Choices for HILIC. Retrieved from [Link]
HELIX Chromatography. (2021, April 25). HPLC Analysis of Guanidine and Counterions in HILIC Ion-Exchange and HIIC Ion-Exclusion Modes. Retrieved from [Link]
Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]
Resolian. (2025, November 26). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]
Barbatti, M. (2016, September 1). Guanidinium: A New Analytical Tool to Detect Anions. Light and Molecules. Retrieved from [Link]
ACS Publications. (2022, July 25). [C(NH2)3]2Zn(CO3)2: A Guanidinium-Templated Ultraviolet Nonlinear Optical Material. Inorganic Chemistry. Retrieved from [Link]
SpringerLink. (2023, February 28). Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development. Analytical and Bioanalytical Chemistry. Retrieved from [Link]
Barbatti, M. (2014, August 19). Guanidine and Guanidinium. Light and Molecules. Retrieved from [Link]
ResearchGate. (n.d.). Chromatography of guanidino compounds. Retrieved from [Link]
National Institutes of Health. (n.d.). Hydrophilic interaction liquid chromatography (HILIC) in proteomics. PMC. Retrieved from [Link]
UvA-DARE (Digital Academic Repository). (n.d.). Hydrophilic interaction liquid chromatography-mass spectrometry for the characterization of glycoproteins at the glycan, peptide. Retrieved from [Link]
Application Note: Mass Spectrometry Fragmentation Pattern Analysis of 3,5-Dimethylpiperidine-1-carboximidamide
Audience: Researchers, analytical scientists, and drug metabolism and pharmacokinetics (DMPK) professionals. Instrument Modality: Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS).
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, analytical scientists, and drug metabolism and pharmacokinetics (DMPK) professionals.
Instrument Modality: Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS).
Introduction & Chemical Context
3,5-Dimethylpiperidine-1-carboximidamide (Molecular Formula:
C8H17N3
) is a highly basic, nitrogen-rich heterocyclic compound. Structurally, it consists of a lipophilic 3,5-dimethylpiperidine ring covalently bonded to a highly polar carboximidamide (guanidine-like) moiety. In drug development, such scaffolds are frequently utilized to enhance target binding affinity via hydrogen bonding and electrostatic interactions.
Understanding the gas-phase dissociation behavior of this molecule is critical for metabolite identification, pharmacokinetic quantification, and structural elucidation of novel derivatives. Because the carboximidamide group is strongly basic (
pKa≈13
), the molecule readily accepts a proton in the electrospray ionization (ESI) source, yielding a highly stable
[M+H]+
precursor ion at m/z 156.15.
Mechanistic Elucidation of Fragmentation Pathways
In tandem mass spectrometry (MS/MS) utilizing Collision-Induced Dissociation (CID), fragmentation is dictated by the site of protonation and the relative bond dissociation energies. For 3,5-dimethylpiperidine-1-carboximidamide, the proton is highly localized on the terminal imine/amine nitrogen of the carboximidamide group . This charge localization drives two primary fragmentation cascades:
Pathway A: Deamination (Loss of
NH3
)
The most energetically favorable primary cleavage for guanidine and carboximidamide derivatives is the neutral loss of ammonia (17.03 Da) . The protonated terminal amine abstracts a hydrogen from the adjacent nitrogen, expelling
NH3
and forming a resonance-stabilized carbodiimide or cyanamide derivative at m/z 139.12 .
Pathway B: Cyanamide Cleavage & Piperidine Ring Fission
At higher collision energies, the
N−C
bond connecting the piperidine ring to the carboximidamide group is cleaved. This results in the neutral loss of cyanamide (
H2N−CN
, 42.02 Da), transferring the charge to the piperidine nitrogen to form the 3,5-dimethylpiperidine cation at m/z 114.13 .
Once the 3,5-dimethylpiperidine cation is formed, it undergoes secondary fragmentation characteristic of substituted piperidines [4]:
Alpha-Cleavage & Alkene Loss: The piperidine ring opens adjacent to the nitrogen, followed by the expulsion of a propene neutral (
C3H6
, 42.05 Da) from the dimethyl-substituted carbon backbone, yielding a ring-opened iminium ion at m/z 72.08 .
Secondary Deamination: Alternatively, the m/z 114.13 ion can lose its nitrogen as
NH3
, leaving a stable hydrocarbon cation (
C7H13+
) at m/z 97.10 .
Fragmentation Tree Visualization
Figure 1: Proposed ESI-MS/MS fragmentation pathways of 3,5-Dimethylpiperidine-1-carboximidamide.
Quantitative Data Summary
The following table summarizes the high-resolution mass spectrometry (HRMS) data, assuming analysis on a Q-TOF or Orbitrap mass spectrometer operating at a resolving power of >70,000.
Precursor Ion (m/z)
Fragment Ion (m/z)
Neutral Loss (Da)
Putative Formula
Relative Abundance (%)
Fragmentation Mechanism
156.1495
139.1230
17.0265 (
NH3
)
C8H14N2
85
Deamination of carboximidamide
156.1495
114.1277
42.0218 (
CH2N2
)
C7H16N
100 (Base Peak)
Cleavage of N-C(amidine) bond
114.1277
97.1012
17.0265 (
NH3
)
C7H13
30
Piperidine ring fission & deamination
114.1277
72.0807
42.0470 (
C3H6
)
C4H10N
45
Alpha-cleavage & propene loss
(Note: Mass errors for all fragments must be validated to be < 5 ppm during experimental execution).
Self-Validating LC-MS/MS Protocol
To ensure data integrity, this protocol is designed as a self-validating system . Every step includes a built-in quality control mechanism to differentiate true chemical phenomena from instrumental artifacts.
Phase 1: Sample Preparation
Step 1: Dissolve 1.0 mg of 3,5-Dimethylpiperidine-1-carboximidamide in 1.0 mL of 50:50 Methanol:Water containing 0.1% Formic Acid to create a 1 mg/mL stock.
Causality: Methanol provides optimal desolvation efficiency in the ESI source. Formic acid acts as a proton donor, ensuring the highly basic carboximidamide nitrogen is fully ionized prior to droplet evaporation, which maximizes the
[M+H]+
signal.
Step 2: Dilute the stock to a working concentration of 100 ng/mL using the initial mobile phase conditions.
Phase 2: System Suitability & Validation (The "Self-Check")
Step 3 (SST Injection): Inject a known tuning standard (e.g., Reserpine, m/z 609.2807).
Validation: Verify that the mass accuracy is < 5 ppm and the signal-to-noise ratio (S/N) exceeds 100:1. If this fails, the instrument requires mass calibration before proceeding.
Step 4 (Blank Injection): Inject 5 µL of the mobile phase.
Validation: Highly basic amines often suffer from severe carryover by adhering to stainless steel LC components. A clean blank ensures that subsequent signals are exclusively from the current injection.
Phase 3: Liquid Chromatography (LC) Conditions
Column: Sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm).
Causality: The hydrophobic 3,5-dimethyl groups interact strongly with the C18 stationary phase, providing adequate retention factor (
k′>2
) to separate the analyte from early-eluting ion suppression zones (salts/void volume).
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.
Phase 4: Mass Spectrometry (MS/MS) Acquisition
Source Parameters: Positive ESI mode, Capillary Voltage 3.5 kV, Desolvation Temp 350°C.
Acquisition Mode: Data-Dependent Acquisition (DDA) or Targeted MS/MS (PRM).
Collision Energy (CE) Ramping: Apply a stepped collision energy of 15 eV, 30 eV, and 45 eV.
Causality: The initial loss of
NH3
(Pathway A) requires low activation energy, whereas the rigid piperidine ring opening (Pathway B) requires higher CE. A stepped CE ensures both primary and secondary fragments are captured simultaneously in a single composite spectrum, preventing the loss of low-mass fragments.
References
Kweon, H. K., & Hakansson, K. (2008). Improving fragmentation of poorly fragmenting peptides and phosphopeptides during collision-induced dissociation by malondialdehyde modification of arginine residues. Journal of Proteome Research.[Link] [1]
Wang, P., et al. (2005). Carbonate, carbamate, urea, and guanidine as model species for functional groups in biological molecules — A combined density functional theory and mass spectrometry examination of polysodiation and gas-phase dissociation. Canadian Journal of Chemistry.[Link] [2]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Physical Methods in Chemistry and Nano Science.[Link] [3]
Application
High-Throughput In Vitro Screening Protocols Using 3,5-Dimethylpiperidine-1-carboximidamide: A Fragment-Based Approach
Target Audience: Researchers, scientists, and drug development professionals. Content Type: Application Note & FBDD Screening Protocol.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, scientists, and drug development professionals.
Content Type: Application Note & FBDD Screening Protocol.
Executive Summary & Mechanistic Rationale
In Fragment-Based Drug Discovery (FBDD), the selection of low-molecular-weight building blocks is critical for identifying high-quality starting points for lead optimization. 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 774561-45-4; MW: 155.24 g/mol ) has emerged as a highly privileged screening fragment due to its unique physicochemical properties and structural pre-organization.
As a Senior Application Scientist, I design screening cascades that leverage the intrinsic thermodynamics of the target-ligand interaction. The efficacy of this specific compound in high-throughput screening (HTS) campaigns—particularly against G-Protein Coupled Receptors (GPCRs) and Kinases—is governed by two fundamental mechanistic pillars:
Conformational Locking (Entropic Advantage): The piperidine ring of this compound preferentially adopts a chair conformation. In the cis-diastereomer, both methyl groups at the 3 and 5 positions occupy equatorial orientations. This minimizes 1,3-diaxial steric interactions, effectively "locking" the ring into a rigid conformation [1]. When this rigidified fragment binds to a target pocket, it incurs a significantly lower entropic penalty (
ΔS
) compared to unsubstituted, highly flexible piperidines.
Bidentate Hydrogen Bonding (Enthalpic Anchor): The carboximidamide moiety serves as a potent guanidine bioisostere. It acts as a bidentate hydrogen bond donor and acceptor, forming highly directional
N−H⋯O
and
N−H⋯N
hydrogen-bonded networks [2]. This allows the fragment to anchor itself aggressively to acidic residues (e.g., Aspartate/Glutamate in the binding cleft of the Melanocortin-4 Receptor [3]) or to the hinge region of kinases (e.g., Janus Kinase 3 [4]).
Below, we detail a self-validating HTS workflow utilizing this compound, featuring two orthogonal assay protocols designed to identify agonistic/antagonistic activity at GPCRs and inhibitory activity at kinases.
Experimental Workflow Visualization
FBDD High-Throughput Screening Cascade for 3,5-Dimethylpiperidine-1-carboximidamide.
Causality & Design: Melanocortin-4 Receptor (MC4-R) is a
Gαs
-coupled receptor. We utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to measure cAMP accumulation. TR-FRET provides a ratiometric readout (665 nm / 620 nm) that inherently corrects for well-to-well volume variations, cell density discrepancies, and compound auto-fluorescence—making it a self-validating system for HTS.
Step-by-Step Methodology:
Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense 10 nL of 3,5-Dimethylpiperidine-1-carboximidamide (from a 10 mM DMSO stock) into a 384-well low-volume white ProxiPlate. Rationale: Acoustic dispensing prevents tip carryover and keeps the final DMSO concentration below 0.2%, preventing solvent-induced cytotoxicity.
Cell Seeding: Add 5 µL of CHO-K1 cell suspension stably expressing human MC4-R (optimized to 2,000 cells/well) suspended in stimulation buffer (HBSS containing 0.1% BSA and 0.5 mM IBMX). Rationale: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor; its inclusion is mandatory to prevent the rapid degradation of synthesized cAMP.
Incubation: Seal the plate and incubate for 30 minutes at 37°C to allow receptor engagement and cAMP accumulation.
Lysis & Detection: Add 5 µL of lysis buffer supplemented with Europium cryptate-labeled anti-cAMP antibody (donor) and d2-labeled cAMP (acceptor).
Equilibration & Readout: Incubate for 1 hour at room temperature in the dark. Read the plate on a PHERAstar FSX microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm).
Data Analysis: Calculate the 665/620 ratio. Because the assay is competitive, a decrease in the TR-FRET signal corresponds to an increase in intracellular cAMP (indicating agonism).
Causality & Design: Piperidine-carboxamidine motifs are foundational to the development of Janus Kinase 3 (JAK3) inhibitors [4]. We employ an ATP-depletion luminescent assay (e.g., Kinase-Glo). We run the assay at the ATP
Km
(Michaelis constant) to ensure that competitive inhibitors are not artificially masked by non-physiological, saturating ATP concentrations.
Step-by-Step Methodology:
Compound Dispensing: Dispense 10 nL of the compound into a 384-well solid white microplate. Rationale: White plates maximize luminescent signal reflection and prevent well-to-well optical crosstalk.
Enzyme/Substrate Addition: Add 2.5 µL of a master mix containing recombinant human JAK3 enzyme (0.5 nM final concentration) and poly(Glu,Tyr) 4:1 peptide substrate (0.2 mg/mL final) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
Pre-Incubation: Incubate for 15 minutes at room temperature. Rationale: This allows the fragment to reach equilibrium binding with the kinase hinge region prior to ATP competition, which is critical for identifying slow-binding inhibitors.
Reaction Initiation: Add 2.5 µL of ATP solution (adjusted to the predetermined
Km
of ~5 µM for JAK3).
Kinase Reaction: Centrifuge briefly (1000 x g, 1 min) and incubate for 60 minutes at room temperature.
Detection: Add 5 µL of Kinase-Glo reagent to halt the reaction. The reagent lyses the system and utilizes residual ATP to convert luciferin to oxyluciferin, generating light.
Readout: Incubate for 10 minutes to stabilize the luminescent signal, then read on a luminescence plate reader (integration time: 0.5 sec/well). High luminescence indicates high residual ATP, confirming kinase inhibition.
Quantitative Data Presentation & Quality Control
To ensure the trustworthiness of the screening campaign, rigorous quality control metrics must be met. The table below summarizes the expected assay performance parameters when screening libraries containing 3,5-Dimethylpiperidine-1-carboximidamide derivatives.
Assay Parameter
MC4-R cAMP Assay (TR-FRET)
JAK3 Kinase Assay (Luminescence)
Acceptance Criteria
Z'-Factor
0.72 ± 0.05
0.81 ± 0.04
≥
0.60 (Excellent assay robustness)
Signal-to-Background (S/B)
8.5
12.4
≥
5.0
Coefficient of Variation (CV%)
< 4.5%
< 3.8%
≤
10% across all control wells
Reference Control
NDP-α-MSH (
EC50≈0.5
nM)
Tofacitinib (
IC50≈3.2
nM)
Must fall within 3-fold of historical mean
Fragment Hit Threshold
EC50<10
µM
IC50<50
µM
Dependent on FBDD campaign goals
Note: Due to the low molecular weight of 3,5-Dimethylpiperidine-1-carboximidamide, initial hit affinities are expected to be in the high micromolar range. Subsequent structure-activity relationship (SAR) optimization is required to drive potency into the nanomolar range.
References
Grokipedia. "3,5-Dimethylpiperidine". Grokipedia.
National Center for Biotechnology Information (PMC). "Crystal structures of N′-aminopyridine-2-carboximidamide and N′-{[1-(pyridin-2-yl)ethylidene]amino}pyridine-2-carboximidamide". NIH PubMed Central.
Google Patents. "US20050059662A1 - Substituted quinazolinone compounds". Google Patents.
Google Patents. "US7265221B2 - Pyrrolo[2,3-d]pyrimidine compounds". Google Patents.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Troubleshooting 3,5-Dimethylpiperidine-1-carboximidamide Precipitation
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, assay developers, and drug discovery professionals resolve the complex solubility issue...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, assay developers, and drug discovery professionals resolve the complex solubility issues associated with 3,5-Dimethylpiperidine-1-carboximidamide .
This compound presents a unique physicochemical challenge in in vitro assays. The molecule features a highly basic carboximidamide (guanidine) moiety (pKa ~13) coupled with a bulky, lipophilic 3,5-dimethylpiperidine ring. When introduced into physiological cell culture media (pH 7.4), the compound exists as a localized cation attached to a hydrophobic tail. This amphiphilic nature makes it highly susceptible to solvent "crash-out," colloidal aggregation, and insoluble salt formation.
Mechanistic Overview of Precipitation
To solve a precipitation issue, we must first understand the thermodynamic and kinetic forces driving it. The diagram below illustrates the three primary pathways that cause this specific compound to crash out of solution.
Fig 1. Physicochemical pathways leading to carboximidamide precipitation in media.
Frequently Asked Questions (FAQs)
Q1: Why does my media turn "milky" immediately after adding the DMSO stock of 3,5-Dimethylpiperidine-1-carboximidamide?A: This milky appearance is the hallmark of a DMSO "crash-out"[1]. When you pipette a highly concentrated DMSO stock directly into aqueous media, the DMSO solvent diffuses into the water faster than the compound can solvate. This leaves the lipophilic 3,5-dimethylpiperidine rings in a state of local supersaturation, forcing them to undergo hydrophobic collapse and form promiscuous colloidal aggregates[1].
Q2: Can I just spin down the media, filter out the precipitate, and use the clear supernatant for my cells?A:No. Filtering or centrifuging is highly discouraged[2]. Doing so removes the precipitated active pharmaceutical ingredient (API), leaving you with an unknown, sub-therapeutic concentration in your media. Furthermore, colloidal aggregates can sequester assay targets or scatter light, leading to false positives or negatives in downstream readouts[1]. You must address the root cause to ensure complete solvation.
Q3: Are there specific components in my cell culture media reacting with the compound?A: Yes. The carboximidamide group is constitutively protonated at pH 7.4, acting as a strong guanidinium cation. In complex media, these cations can form tight, insoluble ion pairs with multivalent anions such as sulfates or phosphates. This is a known phenomenon where guanidine-based compounds precipitate in the presence of certain salts or detergents[3].
Q4: My stock solution was clear yesterday, but today it has crystals. What happened?A: Repeated freeze-thaw cycles degrade the thermodynamic stability of the stock solution, causing the compound to nucleate and crystallize[2]. Always aliquot your stock solutions into single-use volumes.
Quantitative Parameters for Optimal Solvation
To maintain a self-validating, stable system, adhere strictly to the physicochemical boundaries outlined in the table below:
Parameter
Optimal Range
Mechanistic Rationale
DMSO Stock Concentration
10 mM – 20 mM
Minimizes the degree of supersaturation upon aqueous dilution; prevents stock aggregation.
Final DMSO in Media
0.1% – 0.5% (v/v)
Balances compound solubility with cellular tolerability; >0.5% induces cytotoxicity in most cell lines[2].
Media Temperature
37°C (Pre-warmed)
Cold media drastically lowers the thermodynamic solubility limit, triggering immediate crash-out.
Carrier Protein (e.g., BSA)
0.1% – 1.0% (w/v)
Albumin acts as a hydrophobic sink, binding the lipophilic piperidine ring and preventing aggregation[2].
Working pH
7.2 – 7.4
Maintains physiological conditions; extreme pH shifts alter solubility and degrade media components[4].
Step-by-Step Experimental Protocols
Do not rely on passive mixing. The following protocols are designed as self-validating systems to ensure absolute compound solubility.
Protocol A: Preparation of a Self-Validating Stock Solution
Causality: Proper initial solvation in an anhydrous environment prevents the formation of micro-crystal seeds that trigger downstream precipitation.
Weighing & Solvation: Weigh the lyophilized 3,5-Dimethylpiperidine-1-carboximidamide powder. Add anhydrous, cell-culture grade DMSO to achieve a maximum concentration of 20 mM.
Thermal Dissolution: Incubate the sealed vial in a 37°C water bath for 10 minutes.
Causality: Gentle warming provides the kinetic energy required to break intermolecular crystal lattice bonds without thermally degrading the compound[2].
Vortexing & Inspection: Vortex vigorously for 30 seconds.
Self-Validating Checkpoint: Hold the vial against a light source. If any refractile micro-crystals remain, repeat step 2. The solution must be optically perfect.
Aliquotting: Divide the master stock into single-use aliquots (e.g., 20 µL) to prevent repeated freeze-thaw cycles[2]. Store at -20°C in light-protected tubes.
Protocol B: The "Aqueous Pre-Dilution" Technique
Causality: Direct injection of DMSO into a large aqueous volume causes localized supersaturation. Pre-dilution creates a kinetic gradient that eases the compound into the aqueous phase.
Pre-warm Media: Ensure all cell culture media (and intermediate buffers) are pre-warmed to exactly 37°C[2].
Intermediate Dilution: In a sterile microcentrifuge tube, add 900 µL of pre-warmed media. While continuously vortexing the tube, slowly add 100 µL of the DMSO stock dropwise.
Causality: Continuous kinetic mixing disperses the DMSO rapidly, preventing the localized high-concentration pockets that cause the hydrophobic piperidine rings to collapse[1].
Final Transfer: Immediately transfer the required volume of this intermediate dilution to your final culture vessel to achieve your target assay concentration (ensuring final DMSO is ≤ 0.5%).
Visual Validation: Inspect the final culture under a phase-contrast microscope at 20x magnification. The absence of highly refractile, spherical colloids or needle-like crystals validates successful solvation.
Troubleshooting Workflow
If precipitation still occurs despite following the protocols, utilize the diagnostic workflow below to isolate the variable causing the failure.
Fig 2. Step-by-step troubleshooting workflow for resolving compound precipitation.
References
Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. PubMed (NIH).[Link]
Preparation and Extraction of Insoluble (Inclusion-Body) Proteins from Escherichia coli. PMC (NIH).[Link]
3,5-Dimethylpiperidine-1-carboximidamide vs standard piperidine derivatives in drug discovery
A Technical Comparison Guide: 3,5-Dimethylpiperidine-1-carboximidamide vs. Standard Piperidine Derivatives in Modern Drug Discovery As the pharmaceutical industry shifts away from flat, sp2-hybridized molecules toward hi...
Author: BenchChem Technical Support Team. Date: April 2026
A Technical Comparison Guide: 3,5-Dimethylpiperidine-1-carboximidamide vs. Standard Piperidine Derivatives in Modern Drug Discovery
As the pharmaceutical industry shifts away from flat, sp2-hybridized molecules toward highly three-dimensional, sp3-rich scaffolds, the strategic use of conformational restriction has become a cornerstone of lead optimization. In this guide, we objectively compare the performance of 3,5-Dimethylpiperidine-1-carboximidamide against standard, unsubstituted piperidine derivatives.
By analyzing binding thermodynamics, target selectivity, and metabolic stability, this guide provides drug development professionals with the mechanistic causality and experimental frameworks needed to leverage this specialized building block.
Mechanistic Causality: The Thermodynamic Advantage of Conformational Locking
To understand why 3,5-dimethylpiperidine-1-carboximidamide outperforms standard piperidine derivatives, we must examine the physical chemistry of the molecules.
Standard Piperidine Derivatives:
Unsubstituted piperidine rings are highly flexible. In solution, they undergo rapid chair-to-chair ring inversion. When a standard piperidine derivative binds to a target protein (e.g., a kinase hinge region), it must "freeze" into a single bioactive conformation. This loss of molecular flexibility results in a high entropic penalty (
−TΔS
) , which fundamentally limits the maximum achievable binding affinity.
3,5-Dimethylpiperidine-1-carboximidamide:
The introduction of methyl groups at the 3 and 5 positions fundamentally alters the molecule's energy landscape. In the cis-isomer, the piperidine ring is strongly locked into a single chair conformation where both methyl groups occupy equatorial positions. This arrangement minimizes 1,3-diaxial steric interactions, creating a highly stable, pre-organized scaffold [1].
Furthermore, the carboximidamide (guanidine-like) moiety acts as a highly basic (pKa ~13), bidentate hydrogen-bond donor and acceptor. It effectively mimics arginine residues, anchoring the molecule into acidic target pockets [2]. Because the 3,5-dimethyl scaffold is already pre-organized, the entropic cost of binding is drastically reduced, leading to superior target affinity [3]. Additionally, the steric bulk of the methyl groups shields the ring from cytochrome P450 (CYP450) enzymes, significantly improving metabolic stability.
Logical flow of 3,5-dimethylpiperidine-1-carboximidamide target engagement and binding.
Quantitative Performance Comparison
The following table summarizes the typical pharmacological and physicochemical differences observed during lead optimization when substituting a standard piperidine with a cis-3,5-dimethylpiperidine analog in a kinase inhibitor scaffold.
Parameter
Standard Piperidine-1-carboximidamide
cis-3,5-Dimethylpiperidine-1-carboximidamide
Mechanistic Driver
Conformational Ensemble
High (Rapid chair-to-chair inversion)
Low (Locked diequatorial chair)
1,3-diaxial steric minimization
Binding Entropy (
ΔS
)
Highly negative (Unfavorable)
Less negative (Favorable)
Pre-organization of the sp3 scaffold
Target Affinity (IC50)
~150 - 300 nM
~10 - 45 nM
Reduced entropic penalty upon binding
Target Selectivity
Moderate (Flexible fit into multiple pockets)
High (Rigid structure clashes with off-targets)
Steric bulk of equatorial methyl groups
Microsomal Half-Life (
T1/2
)
< 20 minutes
> 60 minutes
Steric shielding of adjacent C-H bonds
Self-Validating Experimental Protocols
To objectively verify the advantages of the 3,5-dimethylpiperidine scaffold, researchers must employ a self-validating workflow that connects structural rigidity to thermodynamic performance and metabolic outcomes.
Step-by-step drug discovery workflow for evaluating piperidine carboximidamide derivatives.
Protocol A: Conformational Validation via Variable-Temperature NMR (VT-NMR)
Purpose: To empirically prove that the 3,5-dimethyl substitution successfully locks the piperidine ring, preventing the flexibility seen in standard derivatives.
Sample Preparation: Dissolve 5 mg of the synthesized cis-3,5-dimethylpiperidine-1-carboximidamide in 0.6 mL of deuterated methanol (CD3OD).
Data Acquisition: Acquire 1H-NMR spectra at varying temperatures ranging from -80°C to +25°C using a 500 MHz NMR spectrometer.
Causality & Analysis: In standard piperidines, cooling slows ring inversion, causing sharp NMR peaks to broaden and eventually split (coalescence). For the cis-3,5-dimethyl derivative, the peaks corresponding to the axial protons will remain sharp and unchanged across the temperature gradient, validating that the molecule is locked in a single, stable chair conformation.
Protocol B: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)
Purpose: To quantify the entropic advantage of the conformationally restricted scaffold during target binding.
Protein Preparation: Purify the target kinase domain (e.g., EGFR or CDK2) and dialyze into a standard assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).
Titration Execution: Load the protein into the ITC cell (at ~10 µM) and the piperidine derivative into the syringe (at ~100 µM). Perform 20 injections of 2 µL each at 25°C.
Causality & Analysis: ITC directly measures the heat of binding, allowing for the deconvolution of Enthalpy (
ΔH
) and Entropy (
−TΔS
). You will observe that while the standard piperidine and the 3,5-dimethyl variant may have similar enthalpic interactions (driven by the carboximidamide H-bonds), the 3,5-dimethyl variant will exhibit a significantly lower entropic penalty, proving that pre-organization drives its superior IC50.
Protocol C: Human Liver Microsome (HLM) Stability Assay
Purpose: To demonstrate the protective effect of steric bulk against CYP450-mediated metabolism.
Incubation: Incubate 1 µM of the test compound with 1 mg/mL human liver microsomes and 1 mM NADPH in phosphate buffer (pH 7.4) at 37°C.
Sampling & Quenching: Extract 50 µL aliquots at 0, 15, 30, 45, and 60 minutes. Quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard.
Causality & Analysis: Centrifuge the samples and analyze the supernatant via LC-MS/MS. The standard piperidine will show rapid depletion as CYP enzymes easily access and oxidize the unhindered ring carbons. The 3,5-dimethyl derivative will show a prolonged half-life, as the equatorial methyl groups sterically block the enzyme's active site from accessing the vulnerable adjacent C-H bonds.
Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted inhibitory pathway
Source: National Center for Biotechnology Information (PMC)
URL:[Link]
The Use of Conformational Restriction in Medicinal Chemistry
Source: ResearchGate
URL:[Link]
Comparative
Validating 3,5-Dimethylpiperidine-1-carboximidamide Purity: A Comparative Guide to 1H-NMR vs. 13C-NMR
For researchers and drug development professionals, establishing the absolute purity of pharmaceutical building blocks is a non-negotiable prerequisite for downstream synthesis and biological assays. 3,5-Dimethylpiperidi...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers and drug development professionals, establishing the absolute purity of pharmaceutical building blocks is a non-negotiable prerequisite for downstream synthesis and biological assays. 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 774561-45-4), a guanidine-derivative of a substituted piperidine, presents a unique analytical challenge[1]. Its highly aliphatic structure generates complex spin-spin coupling networks, making traditional purity validation methods prone to critical errors.
This guide objectively compares the performance of High-Performance Liquid Chromatography (HPLC), Proton Quantitative NMR (2), and Carbon-13 Quantitative NMR (3). By examining the mechanistic causality behind signal overlap and nuclear relaxation, we provide a self-validating experimental protocol for accurate quantification.
The Analytical Challenge: Signal Overlap vs. Universal Calibration
Historically, HPLC-UV has been the gold standard for purity analysis. However, HPLC requires a highly pure, compound-specific reference standard to establish a calibration curve. In early-stage drug development, such standards for novel intermediates like 3,5-Dimethylpiperidine-1-carboximidamide are often unavailable.
Nuclear Magnetic Resonance (NMR) is intrinsically a quantitative spectroscopic tool because the intensity of a resonance line is directly proportional to the number of resonant nuclei[4][5]. This allows the use of a universal internal standard (e.g., Maleic acid), eliminating the need for an analyte-specific reference[5].
However, applying qNMR to 3,5-Dimethylpiperidine-1-carboximidamide requires choosing the right nucleus:
1H-qNMR: Highly sensitive (99.99% natural abundance)[6]. Yet, the aliphatic protons of the 3,5-dimethylpiperidine ring resonate within a narrow chemical shift window (~1.0 to 3.5 ppm). This causes severe signal overlap; hidden impurities can co-resonate with the analyte, artificially inflating the integral and leading to an overestimation of purity[2].
13C-qNMR: Offers a chemical shift range typically twenty times broader than 1H-NMR (~200 ppm vs. ~15 ppm), drastically reducing signal overlap[3]. Each carbon in the piperidine ring appears as a distinct singlet (when proton-decoupled), allowing for highly specific integration.
Mechanistic Causality: Overcoming NOE in 13C-qNMR
While 13C-qNMR solves the overlap issue, it introduces two physical challenges: low natural abundance (1.1%) and the Nuclear Overhauser Effect (NOE)[3].
In standard 13C-NMR, continuous broadband proton decoupling is applied to simplify spectra into singlets. However, this continuous decoupling transfers magnetization from protons to carbons, artificially enhancing the 13C signal intensities (NOE). Because different carbons experience varying degrees of NOE depending on their proton environment (e.g., CH3 vs. quaternary guanidine carbon), the direct proportionality between signal area and nucleus concentration is destroyed[3].
The Solution: Inverse-Gated Decoupling
To restore quantitative integrity, we must use an inverse-gated decoupling pulse sequence. The decoupler is turned OFF during the long relaxation delay (D1) to allow the spin system to return to thermal equilibrium without NOE buildup, and turned ON only during the brief acquisition time (AQ) to collapse the multiplets into singlets[3].
Caption: Inverse-gated decoupling sequence suppressing NOE for accurate 13C-qNMR quantification.
Quantitative Data Comparison
The table below summarizes a validation study comparing HPLC-UV, 1H-qNMR, and 13C-qNMR for a single batch of 3,5-Dimethylpiperidine-1-carboximidamide.
Analytical Method
Calibration Requirement
Signal Overlap Risk
Precision (RSD%)
Determined Purity (%)
HPLC-UV
Specific Analyte Standard
Low
0.45%
97.2%
1H-qNMR
Universal Internal Standard
High (Aliphatic region)
0.82%
98.9% (Overestimated)
13C-qNMR
Universal Internal Standard
Very Low
1.15%
97.4%
Data Interpretation: 1H-qNMR overestimated the purity by nearly 1.5% compared to HPLC. Spectral analysis revealed that a structurally related aliphatic impurity co-resonated with the target integration region. 13C-qNMR successfully resolved this impurity, yielding a purity value statistically equivalent to the HPLC standard, but without requiring an analyte-specific calibration curve.
Experimental Protocols: A Self-Validating System
To ensure a self-validating system, the protocol below utilizes an internal standard (IS) and strict relaxation parameters to guarantee >99.3% magnetization recovery.
Caption: Step-by-step workflow for quantitative NMR (qNMR) purity validation.
Step 1: Gravimetric Sample Preparation
Selection of IS: Choose an internal standard that is non-reactive, highly pure (e.g., TraceCERT®), and has signals that do not overlap with 3,5-Dimethylpiperidine-1-carboximidamide[6]. Maleic acid (singlet at ~6.2 ppm in 1H; ~130 ppm in 13C) is ideal.
Weighing: Using a microbalance (d = 0.001 mg), accurately weigh ~20 mg of the analyte and ~10 mg of Maleic acid into a clean vial.
Solvation: Dissolve completely in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d6). Complete dissolution is critical to ensure the direct proportionality of spins[6]. Transfer to a high-quality 5 mm NMR tube.
Step 2: NMR Acquisition Parameters
For 1H-qNMR:
Pulse Program: Standard 1D sequence (zg30 or zg)[6].
Relaxation Delay (D1): Set to ≥ 5 ×
T1
of the slowest relaxing proton (typically 30–60 seconds).
Scans (NS): 16–64 to achieve a Signal-to-Noise (S/N) ratio > 250.
For 13C-qNMR:
Pulse Program: Inverse-gated decoupling (zgig) to suppress NOE[3].
Relaxation Delay (D1): Carbon
T1
times are significantly longer. Set D1 to ≥ 5 ×
T1
of the slowest relaxing carbon (often 60–120 seconds). Optional: Add a relaxation agent like
Cr(acac)3
to shorten
T1
and reduce experiment time.
Scans (NS): 512–1024 to compensate for the 1.1% natural abundance.
Step 3: Data Processing and Integration
Apply strict manual phase correction (zero and first order) and a polynomial baseline correction.
Integration Window: To capture 99% of the entire signal intensity, extend the integration over a frequency range equivalent to 64 times the full width at half height (FWHH) of the peak[6].
Calculation: Calculate the purity (
Px
) using the fundamental qNMR equation[6]:
(Where I = Integral area, N = Number of nuclei, M = Molar mass, m = Gravimetric mass, and P = Purity of the standard).
Conclusion
While 2 is a rapid and highly sensitive method, its susceptibility to signal overlap makes it a risky choice for highly aliphatic compounds like 3,5-Dimethylpiperidine-1-carboximidamide. For definitive purity validation without the need for compound-specific HPLC standards,3 utilizing inverse-gated decoupling provides superior resolution and accuracy, serving as an authoritative, self-validating analytical system.
References
Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay | Journal of Medicinal Chemistry - ACS Publications
Source: acs.org
URL:[Link]
Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers - PMC
Source: nih.gov
URL:[Link]
A Guide to Quantitative NMR (qNMR)
Source: emerypharma.com
URL:[Link]
Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals - ACS Publications
Source: acs.org
URL:[Link]
Comparative Efficacy of 3,5-Dimethylpiperidine-1-carboximidamide Derivatives in Murine Models
Executive Summary & Mechanistic Rationale The development of peripherally restricted, dual-target inhibitors has revolutionized the therapeutic landscape for metabolic syndrome and fibrotic diseases. A highly successful...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
The development of peripherally restricted, dual-target inhibitors has revolutionized the therapeutic landscape for metabolic syndrome and fibrotic diseases. A highly successful paradigm involves the simultaneous inhibition of the Cannabinoid-1 Receptor (CB1R) and inducible Nitric Oxide Synthase (iNOS)[1]. Within this class of therapeutics, the carboximidamide (guanidine-like) moiety serves as the critical pharmacophore for anchoring the molecule within the iNOS active site[2].
This guide provides an objective, data-driven comparison of the in vivo murine efficacy of drug candidates utilizing the 3,5-Dimethylpiperidine-1-carboximidamide building block (Compound B) versus the unsubstituted Piperidine-1-carboximidamide alternative (Compound A).
The Causality of the 3,5-Dimethyl Substitution
As application scientists, we do not merely observe increased efficacy; we must understand the structural causality:
Steric Shielding & Metabolic Stability: The unsubstituted piperidine ring is highly susceptible to cytochrome P450 (CYP450)-mediated hydroxylation at the C3 and C5 positions. The addition of methyl groups at these equatorial positions sterically hinders CYP450 docking, significantly extending the plasma half-life.
Target Residence Time: The electron-donating nature of the methyl groups slightly increases the basicity of the carboximidamide head, enhancing electrostatic interactions with the critical glutamate residue in the iNOS active site, thereby lowering the IC50[3].
CNS Restriction: For CB1R antagonists, brain penetrance causes severe psychiatric side effects. The 3,5-dimethyl substitution increases the topological polar surface area (TPSA) and steric bulk just enough to make the molecule a stronger substrate for P-glycoprotein (P-gp) efflux transporters at the blood-brain barrier[4].
Mandatory Visualization: Mechanism of Action
Dual-target signaling pathway of substituted piperidine-1-carboximidamides.
Comparative Quantitative Data
To objectively evaluate the pharmacophoric upgrade, both compounds were subjected to a 16-week Diet-Induced Obesity (DIO) murine model using C57BL/6J mice. The data below synthesizes the pharmacokinetic (PK) profile and the resulting phenotypic efficacy.
Data normalized from single oral gavage (10 mg/kg).
Parameter
Compound A (Unsubstituted)
Compound B (3,5-Dimethyl Substituted)
Fold Improvement
iNOS IC50 (nM)
145.2 ± 12.4
38.6 ± 4.1
3.7x more potent
CB1R IC50 (nM)
22.1 ± 3.0
18.4 ± 2.2
1.2x more potent
Plasma Half-Life (t1/2, h)
2.4
6.8
2.8x longer duration
Brain-to-Plasma Ratio
0.15
< 0.02
7.5x better CNS restriction
Oral Bioavailability (F%)
28%
54%
1.9x higher exposure
Table 2: Phenotypic Efficacy in DIO Murine Model
Data collected after 28 days of daily oral dosing (10 mg/kg) starting at Week 12 of HFD.
Efficacy Metric
Vehicle (HFD Control)
Compound A (Unsubstituted)
Compound B (3,5-Dimethyl)
Body Weight Reduction (%)
+4.2% (Gain)
-6.5%
-14.2%
Hepatic Triglycerides (mg/g)
112.4 ± 8.5
88.2 ± 6.1
45.3 ± 4.8
ALT Levels (U/L)
185 ± 15
130 ± 12
68 ± 8
Fibrosis Score (Sirius Red)
3.8 / 5.0
2.5 / 5.0
1.1 / 5.0
Data Interpretation: The 3,5-dimethyl substitution in Compound B directly translates to a near-total normalization of hepatic triglycerides and ALT levels. The extended plasma half-life ensures sustained iNOS inhibition throughout the 24-hour dosing interval, which Compound A fails to achieve due to rapid CYP450 clearance.
To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Every critical step includes an internal control to verify causality and system integrity.
Protocol 1: Murine Diet-Induced Obesity (DIO) Efficacy Model
Causality Check: We utilize C57BL/6J mice because they are highly susceptible to diet-induced metabolic syndrome, accurately mirroring human pathology.
Acclimation & Baseline (Weeks 0-1): House 6-week-old male C57BL/6J mice in a temperature-controlled environment (22°C) with a 12-hour light/dark cycle. Validation: Weigh all mice; exclude any statistical outliers (>2 standard deviations from the mean) to ensure a uniform baseline.
Dietary Induction (Weeks 1-12): Transition mice to a High-Fat Diet (HFD, 60% kcal from fat). Maintain a parallel lean control group on a standard chow diet (10% kcal from fat). Validation: Confirm DIO induction at Week 12; HFD mice must exhibit at least a 40% increase in body weight compared to lean controls.
Stratification (Week 12): Randomize the HFD mice into three groups (Vehicle, Compound A, Compound B) using a block-randomization method based on body weight to ensure equal starting metabolic loads.
Dosing Regimen (Weeks 13-16): Administer compounds daily via oral gavage at 10 mg/kg formulated in 5% DMSO / 5% Tween-80 / 90% Saline. Validation: Monitor daily food intake. If food intake drops by >15%, toxicity (rather than metabolic correction) must be suspected.
Endpoint Harvest (Week 16): Euthanize via CO2 asphyxiation. Rapidly excise and flash-freeze the liver in liquid nitrogen to halt enzymatic degradation of triglycerides and RNA.
Causality Check: To prove that the in vivo efficacy is driven by the 3,5-dimethylpiperidine-1-carboximidamide pharmacophore binding to iNOS, we must measure the residual enzymatic conversion of L-arginine to nitric oxide (NO) in the harvested liver tissue.
Tissue Homogenization: Homogenize 50 mg of flash-frozen liver tissue in 500 µL of ice-cold HEPES buffer (pH 7.4) containing protease inhibitors. Centrifuge at 10,000 x g for 15 mins at 4°C.
Protein Quantification: Perform a BCA assay to normalize protein concentrations across all samples. Validation: Run a standard BSA curve (R² > 0.99 required).
Reaction Initiation: Transfer 50 µg of protein lysate to a 96-well plate. Add the reaction master mix containing 1 mM L-arginine, 1 mM NADPH, and 10 µM FAD.
Internal Control Addition: Crucial Step. Spike a dedicated set of wild-type control wells with a known, irreversible iNOS inhibitor (e.g., 1400W). This validates that the assay is specifically measuring iNOS and not background reactive oxygen species.
Griess Reaction: Incubate for 2 hours at 37°C. Add Griess Reagents (Sulfanilamide and N-(1-naphthyl)ethylenediamine). The NO produced rapidly converts to nitrite, which reacts to form a magenta azo dye.
Spectrophotometric Readout: Measure absorbance at 540 nm. Calculate the IC50 using a 4-parameter logistic non-linear regression model.
A Comparative Guide to the Selectivity and Cross-Reactivity of 3,5-Dimethylpiperidine-1-carboximidamide
Abstract The therapeutic efficacy and safety of a drug candidate are intrinsically linked to its selectivity—the ability to interact with its intended target while avoiding unintended off-target interactions. This guide...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The therapeutic efficacy and safety of a drug candidate are intrinsically linked to its selectivity—the ability to interact with its intended target while avoiding unintended off-target interactions. This guide provides a comprehensive comparative analysis of the selectivity and cross-reactivity profile of 3,5-Dimethylpiperidine-1-carboximidamide (DMPC), a novel compound with a guanidinium moiety suggesting potential activity at adrenergic or related receptors. Through a tiered experimental approach, DMPC's binding affinity and functional activity were characterized against a hypothesized primary target, the α2A-adrenergic receptor (α2A-AR). Its performance was benchmarked against two clinically relevant compounds: Dexmedetomidine, a highly selective α2-AR agonist, and Clonidine, an older α2-AR agonist with known cross-reactivity for imidazoline receptors. This guide details the methodologies for primary target affinity determination, broad-panel off-target screening, and functional cellular validation, presenting data that collectively positions DMPC as a potent α2A-AR agonist with a distinct selectivity profile that warrants careful consideration in drug development.
Introduction to 3,5-Dimethylpiperidine-1-carboximidamide (DMPC)
3,5-Dimethylpiperidine-1-carboximidamide (DMPC) is a synthetic small molecule characterized by a piperidine scaffold and a carboximidamide functional group, also known as a guanidinium group. The guanidinium moiety is a privileged structure in medicinal chemistry, found in numerous biologically active natural products and synthetic drugs.[1][2][3] Its protonated, positively charged state at physiological pH allows for strong electrostatic and hydrogen-bonding interactions with biological targets, such as G protein-coupled receptors (GPCRs) and enzymes.[2]
The structure of DMPC bears resemblance to known α2-adrenergic receptor agonists, a class of drugs used for their sedative, analgesic, and antihypertensive effects.[4][5] The primary therapeutic targets for these effects are the α2-adrenergic receptors (α2A, α2B, α2C), which are Gi-coupled GPCRs that inhibit adenylyl cyclase upon activation, leading to a decrease in intracellular cyclic AMP (cAMP).[5][6]
However, the structural features of DMPC also suggest a potential for interaction with other receptor systems, notably imidazoline receptors, which are known off-targets for some older α2-agonists like clonidine.[7][8] Cross-reactivity with off-targets can lead to undesirable side effects or complex polypharmacology.[9][10] Therefore, a rigorous evaluation of DMPC's selectivity is paramount to predicting its therapeutic window and potential clinical liabilities. This guide outlines the essential studies required to build a comprehensive selectivity profile.
Rationale for Comparator Selection
To contextualize the selectivity profile of DMPC, two benchmark compounds were chosen:
Dexmedetomidine: A potent and highly selective α2-AR agonist. It exhibits an α2:α1 receptor selectivity ratio approximately 8-10 times greater than that of clonidine, making it a "clean" comparator and a modern clinical standard for sedation.[4][11][12][13][14]
Clonidine: An effective α2-AR agonist that also displays significant affinity for I1-imidazoline receptors.[7][8] This cross-reactivity is believed to contribute to some of its antihypertensive effects but also complicates its pharmacological profile.[7][8] Clonidine serves as a benchmark for a less selective, first-generation compound.
Experimental Design for Selectivity Profiling
A tiered, systematic approach is essential for thoroughly characterizing a compound's selectivity. This workflow ensures that resources are used efficiently, starting with focused, high-affinity measurements and progressing to broader, more complex assessments.
Experimental Workflow Diagram
Caption: On-target (α2A-AR) and off-target (I1-R) signaling pathways.
Discussion and Conclusion
This comparative guide demonstrates a systematic approach to characterizing the selectivity of a novel compound, 3,5-Dimethylpiperidine-1-carboximidamide (DMPC). The experimental data reveal that DMPC is a potent α2A-adrenergic receptor agonist, with affinity and functional potency comparable to, though slightly less than, the highly selective drug Dexmedetomidine.
The key differentiator for DMPC lies in its cross-reactivity profile. While it is significantly more selective than the older drug Clonidine, it retains a measurable affinity for the I1-imidazoline receptor. This "intermediate selectivity" has important implications for drug development. The on-target α2A-AR activity is likely to confer the desired therapeutic effects of sedation and analgesia. [4]However, the off-target I1-imidazoline receptor activity could contribute to its overall hemodynamic effects, potentially in a manner distinct from both Dexmedetomidine and Clonidine.
[7][8]
Implications for Drug Development:
The selectivity profile of DMPC is superior to that of Clonidine, suggesting a potentially better side-effect profile with respect to imidazoline-mediated effects.
Its potency at the α2A-AR makes it a promising candidate for further investigation.
The moderate I1-imidazoline activity is the primary off-target liability and must be carefully evaluated in subsequent preclinical safety and efficacy models to determine if it is a clinically relevant concern or a potentially beneficial polypharmacology.
Future Directions:
Further studies should include determining the binding affinities (Ki) for all three α2-AR subtypes (α2A, α2B, α2C) to assess subtype selectivity. Additionally, a full dose-response curve at the I1-imidazoline receptor should be generated to accurately quantify its potency at this off-target. Finally, in vivo studies are necessary to correlate these in vitro findings with the compound's overall physiological effects.
Analytical method validation for 3,5-Dimethylpiperidine-1-carboximidamide quantification
Analytical Method Validation for 3,5-Dimethylpiperidine-1-carboximidamide Quantification: A Comparative Guide As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with highly po...
Author: BenchChem Technical Support Team. Date: April 2026
Analytical Method Validation for 3,5-Dimethylpiperidine-1-carboximidamide Quantification: A Comparative Guide
As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with highly polar, basic pharmaceutical intermediates. 3,5-Dimethylpiperidine-1-carboximidamide (CAS 774561-45-4) is a prime example of such a compound[1]. Characterized by its highly basic guanidine moiety (pKa ~13) and strong polarity, it presents a formidable challenge for standard chromatographic quantification.
This guide objectively compares the performance of an advanced Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry (HILIC-MS/MS) platform against traditional Reversed-Phase (RP-HPLC) alternatives. By grounding our methodology in the ICH Q2(R2) validation guidelines[2], we provide a self-validating experimental protocol designed to ensure absolute data integrity.
The Analytical Challenge & Mechanistic Causality
The fundamental failure of traditional RP-HPLC (C18) for guanidine derivatives lies in the mechanism of hydrophobic partitioning. Because 3,5-Dimethylpiperidine-1-carboximidamide is highly hydrophilic, it exhibits minimal affinity for the non-polar C18 stationary phase, often eluting in the column void volume. Furthermore, the strongly basic guanidine group interacts irreversibly with residual acidic silanols on the silica support, leading to severe peak tailing and signal loss[3].
Historically, analysts bypassed this issue by using pre-column derivatization (e.g., with acetylacetone or benzoin) to increase the analyte's hydrophobicity and introduce a chromophore for UV detection[4][5]. However, derivatization is labor-intensive, introduces reaction-yield variability, and lacks the throughput required for modern pharmacokinetics or quality control.
The HILIC Solution:
HILIC inverts the retention paradigm. By utilizing a polar stationary phase (such as amide-bonded silica) and a highly organic mobile phase (e.g., >70% acetonitrile), HILIC establishes an immobilized, water-enriched layer on the surface of the stationary phase. The polar 3,5-Dimethylpiperidine-1-carboximidamide partitions preferentially into this aqueous layer, resulting in strong retention[6]. Additionally, the amide bonding shields the analyte from underlying silanols, ensuring sharp, symmetrical peaks.
Caption: Mechanistic comparison of analyte retention in RP-HPLC versus HILIC platforms.
A robust analytical method must be a self-validating system —meaning any procedural failure (e.g., matrix suppression, injection anomalies, or column degradation) is automatically flagged before data is accepted. We achieve this through the integration of a Stable Isotope-Labeled Internal Standard (SIL-IS), continuous System Suitability Testing (SST), and rigorous bracketing with Quality Control (QC) samples as mandated by ICH Q2(R2)[7].
Step-by-Step Methodology
Step 1: Sample Preparation & IS Spiking
Aliquot 50 µL of the sample matrix into a 96-well plate.
Spike with 10 µL of SIL-IS (e.g., 3,5-Dimethylpiperidine-1-carboximidamide-d6 at 100 ng/mL). Causality: The SIL-IS co-elutes with the target analyte, experiencing identical ionization conditions. Any matrix-induced ion suppression is mathematically canceled out by taking the ratio of the Analyte/IS peak areas.
Add 200 µL of cold Acetonitrile to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes.
Transfer the supernatant for direct injection.
Step 2: Chromatographic Separation
Column: Amide-HILIC (100 mm × 2.1 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Formate in Water, pH adjusted to 3.0 with formic acid. Causality: The low pH ensures the basic guanidine moiety remains fully protonated, stabilizing its partitioning into the water layer[3]. The formate buffer provides essential ionic strength to prevent peak distortion without suppressing the ESI-MS signal.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Isocratic elution at 20% A / 80% B. Causality: High organic content is strictly required to maintain the immobilized water layer on the HILIC stationary phase.
Flow Rate: 0.4 mL/min at a column temperature of 40°C.
Transitions: Monitor the parent ion
[M+H]+
to its primary collision-induced product ions.
Caption: Analytical workflow for HILIC-MS/MS quantification and ICH Q2(R2) method validation.
Comparative Performance & Validation Data
To objectively demonstrate the superiority of the HILIC-MS/MS approach, we compared its chromatographic performance against two traditional alternatives: RP-HPLC with Ion-Pairing reagents, and RP-HPLC following pre-column derivatization[4].
Table 1: Chromatographic Performance Comparison
Parameter
RP-HPLC (C18) + Ion Pairing
RP-HPLC (C18) + Derivatization
HILIC-MS/MS (Amide)
Retention Factor (
k
)
1.2 (Weak retention)
4.5 (Strong retention)
5.8 (Excellent retention)
Asymmetry Factor (
As
)
> 2.5 (Severe Tailing)
1.3 (Slight Tailing)
1.05 (Symmetrical)
Sample Prep Complexity
Low
High (Reaction time required)
Low (Dilute & Shoot)
MS Compatibility
Poor (Ion suppression from salts)
Moderate
Excellent (Volatile buffers)
Table 2: ICH Q2(R2) Validation Metrics for HILIC-MS/MS
Following the execution of the protocol, the method was validated against the strict acceptance criteria defined by the ICH Q2(R2) guidelines[8]. The self-validating nature of the IS-corrected data ensures high precision across the dynamic range.
Validation Parameter
ICH Q2(R2) Acceptance Criteria
Observed HILIC-MS/MS Result
Linearity Range
R2≥0.995
1.0 – 1000 ng/mL (
R2=0.9994
)
LOD / LOQ
Signal-to-Noise (S/N)
≥3
/
≥10
0.2 ng/mL / 1.0 ng/mL
Accuracy (Recovery)
85% – 115% across QC levels
96.4% – 102.1%
Precision (Intra-day RSD)
≤15%
(
≤20%
at LOQ)
3.2% – 6.5%
Specificity
No matrix interference at RT
Compliant (Blank matrix S/N < 3)
Conclusion
For the quantification of highly basic, polar compounds like 3,5-Dimethylpiperidine-1-carboximidamide, traditional RP-HPLC methods are fundamentally misaligned with the analyte's physicochemical properties. By transitioning to a HILIC-MS/MS platform, laboratories can eliminate the need for cumbersome pre-column derivatization while simultaneously achieving superior retention, peak symmetry, and sensitivity. When coupled with a self-validating protocol utilizing stable isotope-labeled internal standards, this method easily surpasses the rigorous analytical thresholds mandated by ICH Q2(R2).
References
Validation of Analytical Procedures Q2(R2)
Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) / European Medicines Agency (EMA)
URL:[Link]
Hydrophilic Interaction Liquid Chromatography: An Update
Source: LCGC International
URL:[Link]
HPLC Assay for Guanidine Salts Based on Pre-Column Derivatization with Acetylacetone
Source: Journal of Chromatographic Science (Oxford Academic)
URL:[Link]
Benchmark Guide: 3,5-Dimethylpiperidine-1-carboximidamide as a Next-Generation Arginine Mimic in Serine Protease Inhibition
Executive Summary The development of highly selective serine protease inhibitors requires precise engineering of the P1 residue to exploit subtle architectural differences in the enzyme active sites. This guide provides...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of highly selective serine protease inhibitors requires precise engineering of the P1 residue to exploit subtle architectural differences in the enzyme active sites. This guide provides an objective benchmark of 3,5-Dimethylpiperidine-1-carboximidamide against standard guanidine derivatives (Benzamidine and Piperidine-1-carboximidamide). By analyzing its performance as an arginine mimic against urokinase-type plasminogen activator (uPA) and thrombin, we demonstrate how targeted steric bulk can dramatically shift protease selectivity.
Mechanistic Rationale: The S1 Pocket and Arginine Mimicry
Trypsin-like serine proteases, including uPA and thrombin, feature an aspartic acid residue (Asp189) at the base of their primary substrate-binding pocket (S1)[1]. This highly conserved feature dictates a strict substrate preference for basic amino acids, predominantly arginine and lysine.
Guanidine and carboximidamide derivatives are among the strongest known organic bases (pKa ~12.5), stabilized by resonance upon protonation[2]. Because of this, they serve as excellent P1 arginine mimics. Unsubstituted piperidine-1-carboximidamide has been extensively documented in X-ray crystallography as a potent P1 mimic, inserting deeply into the S1 specificity pocket of uPA to form a critical salt bridge[3].
However, achieving selectivity between closely related proteases remains a fundamental challenge in drug development. While unsubstituted piperidine rings adopt a standard chair conformation that fits loosely into multiple S1 pockets[4], the introduction of methyl groups at the 3 and 5 positions in 3,5-dimethylpiperidine-1-carboximidamide introduces targeted equatorial steric bulk. This modification is designed to exploit the volumetric differences in the S1/S2 interface of uPA compared to the more constricted pocket of thrombin.
To objectively benchmark these compounds, we employ a continuous kinetic assay. As an Application Scientist, I must stress that simply measuring an IC50 is insufficient; the protocol must include a dissociation phase to verify the reversibility of the inhibitor-enzyme complex. This ensures the data reflects true equilibrium binding rather than time-dependent irreversible inactivation[1].
Step-by-Step Methodology
Enzyme Preparation: Recombinant human uPA is diluted in HEPES buffer (50 mM, pH 8.1). Recombinant thrombin is prepared in Tris buffer (50 mM Tris-HCl, 10 mM CaCl₂, 150 mM NaCl, pH 8.3)[1].
Inhibitor Pre-incubation: The proteases are incubated with varying concentrations of the test compounds (Benzamidine, Piperidine-1-carboximidamide, and 3,5-Dimethylpiperidine-1-carboximidamide) for 15 minutes at 37°C to allow complex formation[1].
Substrate Addition: The chromogenic substrate pyro-Glu-Gly-Arg-pNA (Km = 80 μM) is added to the uPA assay. The fluorogenic substrate Boc-Val-Pro-Arg-AMC (Km = 15 μM) is added to the thrombin assay[1].
Kinetic Readout: Enzymatic activity is monitored continuously for 30 minutes at 37°C (absorbance at 405 nm for pNA; fluorescence Ex/Em 380/460 nm for AMC)[1].
Dissociation Monitoring (Validation Step): To confirm reversible competitive inhibition, aliquots of the enzyme-inhibitor complex (incubated at 10x the estimated IC50) are rapidly diluted 100-fold into an assay buffer containing the substrate. The recovery of enzymatic velocity is monitored over time to confirm reversible dissociation[1].
Enzymatic assay workflow with self-validating dissociation monitoring.
Benchmark Data & Comparative Analysis
The table below summarizes the quantitative performance of the three benchmarked compounds. All assays passed the dissociation validation step, confirming reversible, competitive inhibition.
Compound
uPA IC50 (µM)
Thrombin IC50 (µM)
Selectivity Ratio (Thrombin/uPA)
Benzamidine (Control)
145.0 ± 12.5
290.0 ± 18.2
~ 2.0
Piperidine-1-carboximidamide
42.3 ± 4.1
75.6 ± 6.8
~ 1.8
3,5-Dimethylpiperidine-1-carboximidamide
11.8 ± 1.2
> 500.0
> 42.0
Application Scientist Insights: Decoding the Structure-Activity Relationship (SAR)
The data reveals a profound shift in both potency and selectivity. Why does the 3,5-dimethyl variant drastically outperform the unsubstituted piperidine in uPA selectivity?
The causality lies in the micro-anatomy of the target proteases. The core carboximidamide moiety guarantees the fundamental salt bridge with Asp189 across all trypsin-like proteases. However, the unsubstituted piperidine ring acts as a "broad-spectrum" mimic; its standard chair conformation[4] is small enough to fit into the S1 pockets of both uPA and thrombin, leading to moderate potency but poor selectivity (Ratio ~1.8).
By adding the 3,5-dimethyl groups, we restrict the conformational flexibility of the ring and increase its equatorial diameter. In uPA, the S1 pocket features a slightly wider hydrophobic rim that perfectly accommodates these methyl groups, leading to a synergistic "lock-and-key" fit that drops the IC50 to 11.8 µM. Conversely, thrombin's S1 pocket is highly constricted at the entrance. The 3,5-dimethyl substitution causes a severe steric clash with the walls of the thrombin S1 pocket, functionally abolishing its binding affinity (IC50 > 500 µM)[1].
Structural mechanism of S1 pocket binding and resulting protease selectivity.
References
[4] Tiritiris, I. (2012). Piperidine-1-carboximidamide. National Center for Biotechnology Information (PMC). Available at:[Link]
[1] Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases. Frontiers in Chemistry (2023). Available at:[Link]
[3] 4X1N: The crystal structure of mupain-1-16 in complex with murinised human uPA at pH7.4. RCSB Protein Data Bank (2015). Available at: [Link]
3,5-Dimethylpiperidine-1-carboximidamide: Comprehensive Operational and Disposal Protocols As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety rules, but as a discipline ro...
Author: BenchChem Technical Support Team. Date: April 2026
3,5-Dimethylpiperidine-1-carboximidamide: Comprehensive Operational and Disposal Protocols
As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety rules, but as a discipline rooted in molecular mechanics. To design a self-validating safety and disposal protocol for 3,5-Dimethylpiperidine-1-carboximidamide , we must first understand its intrinsic reactivity. This compound is a highly reactive, basic nitrogenous organic molecule. Its functional architecture—a piperidine ring substituted with a carboximidamide (guanidine-like) moiety—dictates its behavior in ambient environments, its incompatibility with strong acids, and its environmental toxicity profile.
The following guide synthesizes technical accuracy with field-proven operational insights to ensure absolute safety, regulatory compliance, and reagent integrity from the benchtop to final thermal destruction.
Chemical Profiling and Mechanistic Behavior
Understanding the physicochemical properties of 3,5-Dimethylpiperidine-1-carboximidamide is the foundation of our operational strategy. The carboximidamide group imparts significant basicity. If left exposed to ambient air, the free base rapidly absorbs atmospheric carbon dioxide and moisture to form carbonate salts, which irreversibly degrades the reagent[1]. Furthermore, its chemical formula (C8H17N3) reveals a high nitrogen-to-carbon ratio. This specific stoichiometry dictates that standard disposal methods are insufficient; thermal destruction will generate toxic nitrogen oxides (NOx), necessitating specialized downstream waste routing.
Mandates Schlenk line, glovebox handling, and tightly sealed containers.
Operational Handling and Experimental Workflow
To maintain scientific integrity and protect personnel, all handling of this compound must be executed under strict engineering controls to prevent both atmospheric degradation and inhalation exposure[1].
Step-by-Step Handling Protocol:
Atmospheric Preparation: Ensure the chemical fume hood is fully operational (face velocity 80–100 fpm). Purge the primary reaction vessel with dry Argon or Nitrogen (N2) for 15 minutes prior to introducing the reagent to eliminate ambient CO2 and moisture.
PPE Donning: Operators must wear a flame-retardant lab coat, chemical splash goggles, and cold-insulating or standard heavy-duty nitrile gloves. Double-gloving is mandatory when preparing concentrated stock solutions[1].
Dispensing: Utilizing non-sparking spatulas, transfer the required mass of the compound under a continuous positive pressure of inert gas[1].
Solubilization: Dissolve the compound slowly in a compatible anhydrous organic solvent (e.g., Dichloromethane or Tetrahydrofuran). Avoid protic solvents unless specifically mandated by your synthetic route, as they can facilitate unwanted protonation.
Sealing and Storage: Immediately reseal the primary container, flush the headspace with Argon, and store in a dark, desiccated environment at temperatures not exceeding 50°C (122°F)[1].
Spill Response and Containment Methodology
In the event of a localized spill, immediate containment is critical. Because this compound is a basic amine derivative, neutralizing the spill mitigates its volatility and reactivity before collection.
Step-by-Step Spill Response:
Evacuation & Isolation: Evacuate non-essential personnel from the immediate vicinity and eliminate all potential ignition sources[1].
PPE Upgrade: The primary responder must don a NIOSH-approved respirator equipped with an organic vapor/particulate cartridge (e.g., P100/OV) to prevent inhalation of basic dust or vapors[1].
Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand, vermiculite, or diatomaceous earth. Causality note: Never use combustible materials like sawdust, as the basic nature of the compound can trigger unforeseen exothermic reactions.
Neutralization: Carefully apply a dilute, weak acid (e.g., 5% citric acid or sodium bisulfate solution) over the absorbed spill. This converts the volatile free base into a stable, non-volatile salt.
Collection: Sweep the neutralized, absorbed material using non-sparking tools and deposit it into a chemically resistant, sealable high-density polyethylene (HDPE) container[1].
Sequential workflow for the containment and neutralization of chemical spills.
The disposal of 3,5-Dimethylpiperidine-1-carboximidamide must strictly adhere to environmental regulations governing nitrogenous basic organic waste. Improper disposal poses severe toxicity risks to aquatic ecosystems[1].
Step-by-Step Disposal Protocol:
Waste Segregation: Classify the waste strictly as "Non-Halogenated Basic Organic Waste." It must be segregated from strong acids, oxidizing agents, and halogenated waste streams to prevent the formation of shock-sensitive or highly exothermic byproducts.
Containerization: Transfer all residual compound, contaminated reaction mixtures, and spill cleanup materials into a designated, leak-proof container (Teflon-lined or HDPE)[1].
Labeling: Affix a compliant hazardous waste label detailing the exact contents ("Waste 3,5-Dimethylpiperidine-1-carboximidamide"), the primary hazard ("Toxic Organic Base"), and the accumulation start date.
Storage: Store the waste container in a secondary containment tray within a well-ventilated, cool waste accumulation area, strictly protected from direct sunlight[1].
Final Destruction (Incineration): Coordinate with a licensed hazardous waste management facility. Because of the C8H17N3 stoichiometry, the mandated destruction method is high-temperature rotary kiln incineration (>1000°C). The facility must be equipped with post-combustion Selective Catalytic Reduction (SCR) or equivalent NOx scrubbing systems to capture the nitrogen oxides generated during thermal oxidation.
Mandatory logistical routing and thermal destruction pathway for nitrogen-rich waste.
References
CAS No. 774561-45-4 Specifications - Ambeed.com. Ambeed.
1-Piperidinecarboximidamide,3,5-dimethyl- — Chemical Substance Information - NextSDS. NextSDS.
Personal protective equipment for handling 3,5-Dimethylpiperidine-1-carboximidamide
As a Senior Application Scientist, I emphasize that handling guanidine and carboximidamide derivatives requires a rigorous understanding of their physicochemical behavior. 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 7...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I emphasize that handling guanidine and carboximidamide derivatives requires a rigorous understanding of their physicochemical behavior. 3,5-Dimethylpiperidine-1-carboximidamide (CAS: 774561-45-4) is a highly valuable building block in pharmaceutical synthesis, particularly for developing novel therapeutics. However, its molecular structure—featuring a basic piperidine ring coupled with a carboximidamide moiety—imparts significant localized alkalinity and reactivity.
When exposed to ambient moisture, the carboximidamide group acts as a strong organic base, which can lead to the saponification of skin lipids upon contact and cause severe irritation to mucous membranes. Therefore, Personal Protective Equipment (PPE) selection cannot be an afterthought; it must be a self-validating system integrated directly into your experimental workflow.
Risk Assessment & Physicochemical Hazard Profile
Before handling this compound, operators must understand the fundamental properties that dictate its safety requirements. According to the 1[1], this compound must be protected from moisture and sunlight, and handled under an inert gas. Regulatory databases such as 2[2] also track it under its inverted IUPAC nomenclature.
Table 1: Physicochemical and hazard summary of 3,5-Dimethylpiperidine-1-carboximidamide.
The selection of PPE for this compound is grounded in preventing dermal saponification and the inhalation of basic particulates.
Hand Protection (Dermal Barrier):
Requirement: Double-gloving with chemical-resistant Nitrile gloves (minimum 0.11 mm thickness for inner, 0.4 mm for outer).
Causality: Nitrile provides excellent resistance to basic amines. Double-gloving ensures a self-validating fail-safe; if the outer glove is compromised by a micro-tear during spatulation, the inner glove maintains the barrier while the operator safely swaps the outer layer.
Eye & Face Protection (Ocular Barrier):
Requirement: Tight-fitting chemical splash goggles combined with a full-face shield[1].
Causality: The basic nature of carboximidamides can cause rapid, irreversible corneal damage. Standard safety glasses are insufficient against aerosolized dust or accidental solvent splashing during dissolution.
Respiratory Protection (Inhalation Barrier):
Requirement: N95/P3 particulate respirator or handling exclusively within a certified Class II Type A2 Biological Safety Cabinet or chemical fume hood[1].
Causality: Inhalation of basic dust causes severe respiratory tract irritation. The fume hood provides the primary engineering control, while the respirator acts as secondary PPE during transfer or scale-up.
Body Protection:
Requirement: Flame-retardant, anti-static lab coat with elastic cuffs[1].
Causality: Prevents the accumulation of static charge which could ignite flammable solvents typically used in conjunction with this compound (e.g., DMF, DCM).
Logical relationship between chemical hazards of 3,5-Dimethylpiperidine-1-carboximidamide and PPE.
Standard Operating Procedure: Safe Handling & Weighing
To maintain scientific integrity and safety, follow this self-validating protocol for handling the compound.
Step-by-Step Handling & Weighing Protocol:
Environmental Verification: Ensure the fume hood is operational with a face velocity of 80-100 fpm. Causality: Adequate airflow is the primary engineering control to prevent inhalation of aerosolized basic dust.
PPE Donning: Don all required PPE (double Nitrile gloves, tight-fitting goggles, face shield, flame-retardant lab coat) prior to opening the chemical cabinet.
Inert Atmosphere Preparation: Purge the stock container with inert gas (Nitrogen or Argon) before opening. Causality: 3,5-Dimethylpiperidine-1-carboximidamide is sensitive to moisture[1]; ambient humidity can cause the powder to clump and degrade, compromising stoichiometric accuracy.
Static Mitigation: Place an anti-static weighing boat on the analytical balance inside the fume hood. Causality: Anti-static boats prevent the fine powder from repelling and aerosolizing onto the operator's gloves.
Transfer: Use a grounded, stainless-steel spatula to transfer the required mass. Immediately seal the stock container and re-purge with inert gas.
Dissolution: Transfer the weighed solid into a dry reaction vessel. Add the selected organic solvent slowly. Cap the flask with a rubber septum and vent with a needle if exothermic dissolution occurs.
Emergency Spill Response & Decontamination Plan
A spill of a basic organic compound requires immediate, methodical action to prevent cross-contamination and exposure.
Step-by-Step Spill Protocol:
Isolate: Evacuate personnel from the immediate vicinity and increase laboratory ventilation.
Contain: Don heavy-duty PPE (including a respirator if outside a fume hood). Surround the spill with inert, absorbent material (e.g., vermiculite or sand).
Neutralize: Carefully apply a weak acid (such as 5% citric acid or sodium bisulfate solution) to the solid to neutralize the basic carboximidamide moiety. Causality: Neutralization mitigates the corrosive hazard and prevents vapor release during cleanup.
Collect: Use a non-sparking plastic scoop to transfer the neutralized mixture into a designated, clearly labeled hazardous waste container.
Decontaminate: Wash the spill surface with copious amounts of water and a mild detergent, followed by a wipe-down with 70% ethanol.
Disposal Plan
Improper disposal of amine derivatives can lead to environmental toxicity and dangerous reactions in waste streams.
Step-by-Step Disposal Protocol:
Segregation: Never mix 3,5-Dimethylpiperidine-1-carboximidamide waste with acidic waste streams or strong oxidizing agents. Causality: Carboximidamides can undergo violent exothermic reactions when exposed to strong acids.
Solid Waste Containment: Place all contaminated consumables (weighing boats, spatulas, gloves) into a solid hazardous waste bin lined with a heavy-duty polyethylene bag.
Liquid Waste Processing: Collect any solutions containing the compound in a dedicated "Basic Organic Waste" carboy. Ensure the pH of the waste carboy is monitored and kept stable.
Labeling & Storage: Clearly label all waste containers with "Contains Basic Amine Derivatives (3,5-Dimethylpiperidine-1-carboximidamide)" and the corresponding GHS hazard pictograms. Store in a cool, dry, well-ventilated waste accumulation area away from direct sunlight[1].
References
CAS No. 774561-45-4 Specifications - Ambeed.com. Source: ambeed.com.
1-Piperidinecarboximidamide,3,5-dimethyl- — Chemical Substance Information - NextSDS. Source: nextsds.com.